(S)-2-(Pyrrolidin-2-yl)pyridine hydrochloride

Core Science & Biosynthesis

(S)-2-(2-pyridyl)pyrrolidine hydrochloride chemical structure and synonyms

This comprehensive technical guide details the chemical structure, synthesis, and applications of (S)-2-(2-pyridyl)pyrrolidine hydrochloride , a critical chiral scaffold in asymmetric catalysis and medicinal chemistry.[1][2]

[1][2][3]

Executive Summary & Chemical Identity

(S)-2-(2-pyridyl)pyrrolidine is a chiral bidentate nitrogen ligand and a structural isomer of the tobacco alkaloid nornicotine.[1][2][3] Unlike nornicotine (which features a 3-pyridyl substitution), this compound possesses a 2,2'-linkage between the pyridine and pyrrolidine rings.[1][2][3] This specific connectivity creates a rigid chelating bite angle, making it a privileged scaffold for asymmetric transition metal catalysis and a valuable probe for nicotinic acetylcholine receptors (nAChRs).[1]

Chemical Identification Data

Property	Detail
IUPAC Name	2-[(2S)-pyrrolidin-2-yl]pyridine hydrochloride
Common Synonyms	(S)-α-Nornicotine; (S)-Apo-nicotine; (S)-2-(2-Pyrrolidinyl)pyridine HCl
CAS Number (Free Base)	22083-78-9 (Specific to (S)-enantiomer)
CAS Number (Racemic HCl)	1312929-35-3
Molecular Formula	C₉H₁₂N₂[1][2][3][4][5][6][7][8][9] · xHCl (typically mono- or dihydrochloride)
Molecular Weight	148.21 g/mol (Free Base); 184.67 g/mol (Mono-HCl)
Chirality	(S)-enantiomer (L-Proline derived configuration)
SMILES	Cl.[H][C@@]1(CCCN1)C2=CC=CC=N2

Structural Analysis & Stereochemistry

The physicochemical distinctiveness of (S)-2-(2-pyridyl)pyrrolidine arises from the proximity of the pyrrolidine nitrogen (

) and the pyridine nitrogen ( ).[1][2][3] In the (S)-configuration, the C2 stereocenter directs the spatial arrangement of the pyrrolidine ring, creating a chiral pocket essential for enantioselective induction in catalytic applications.

Structural Diagram (Graphviz)

The following diagram illustrates the connectivity and the stereochemical orientation.

Figure 1: Structural connectivity emphasizing the critical 2,2'-linkage and chiral center.[1][2]

Synthesis & Production Protocols

The synthesis of enantiopure (S)-2-(2-pyridyl)pyrrolidine is typically achieved via Chiral Pool Synthesis starting from L-Proline, ensuring high optical purity (>99% ee) without the need for expensive resolution steps.[1][2][3]

Route: Organometallic Addition to Proline Derivatives

This method utilizes the natural chirality of L-Proline.[2][3] The key step involves the addition of a 2-pyridyl anion to a protected proline derivative.

Experimental Workflow

• Protection: L-Proline is converted to N-Boc-L-proline to prevent side reactions at the amine.[1][2][3]

• Weinreb Amide Formation: Conversion to the Weinreb amide (N-methoxy-N-methylamide) to prevent over-addition of the nucleophile.[1][2][3]

• Grignard/Lithiation: Reaction with 2-lithiopyridine (generated from 2-bromopyridine and n-BuLi).[1][2][3]

• Cyclization/Reduction: The resulting ketone is reduced (often stereoselectively) and deprotected.[1][2] Note: A more direct route involves reacting N-protected pyrrolidine-2-nitrile or similar electrophiles.[1][2][3]

Detailed Protocol (Optimized for Research Scale)

Note: All reactions involving organolithiums must be performed under inert atmosphere (Argon/Nitrogen).

Step 1: Preparation of 2-Lithiopyridine

• Charge a flame-dried flask with 2-bromopyridine (10 mmol) and anhydrous THF (20 mL).

• Cool to -78°C using a dry ice/acetone bath.

• Add n-Butyllithium (1.1 eq, 2.5 M in hexanes) dropwise over 15 minutes.

• Stir for 30 minutes at -78°C to generate the dark red 2-lithiopyridine species.

Step 2: Coupling with N-Boc-L-Prolinal (or Weinreb Amide) [1][2][3]

• Dissolve N-Boc-L-prolinal (10 mmol) in anhydrous THF (10 mL).

• Cannulate the aldehyde solution into the 2-lithiopyridine solution at -78°C slowly.

• Stir for 2 hours, allowing the mixture to warm to 0°C.

• Quench with saturated NH₄Cl solution.[1][2] Extract with EtOAc, dry over MgSO₄, and concentrate.

Step 3: Deoxygenation & Deprotection (Barton-McCombie or Hydrogenation) To obtain the saturated alkyl linkage, the intermediate alcohol must be removed.[1] Alternatively, catalytic hydrogenation of a 2-(2-pyridyl)pyrrole precursor is used for industrial scales.[1][2][3]

Step 4: Salt Formation

• Dissolve the free base oil in diethyl ether.[2]

• Add HCl in dioxane (4 M) dropwise at 0°C.

• The white precipitate ((S)-2-(2-pyridyl)pyrrolidine hydrochloride) is filtered, washed with cold ether, and dried under vacuum.[1][2][3]

Synthesis Flowchart

Figure 2: Synthetic pathway from L-Proline.

Applications in Drug Discovery & Catalysis

Asymmetric Catalysis (Ligand Scaffold)

The N,N-bidentate nature of this molecule mimics the 2,2'-bipyridine motif but introduces a chiral center and an

nitrogen.

• Mechanism: It coordinates to metals (Zn, Cu, Pd) forming a rigid 5-membered chelate ring.[1][2] The chiral pyrrolidine backbone induces stereoselectivity in the substrate.[10][11]

• Key Reaction: Used in the enantioselective addition of diethylzinc to aldehydes , often achieving >90% ee when derivatized (e.g., to the corresponding amino-alcohol).

Medicinal Chemistry (nAChR Ligand)

As a structural isomer of nornicotine, this compound serves as a probe for Nicotinic Acetylcholine Receptors (nAChRs) .[1][2]

• Selectivity: The 2-pyridyl attachment alters the binding profile compared to the natural 3-pyridyl alkaloids (nicotine/nornicotine), helping researchers map the steric requirements of the receptor binding pocket.

• Metabolic Stability: The 2-position of pyridine is generally more metabolically stable against oxidative metabolism compared to the 5-position, potentially offering different pharmacokinetic properties.[3]

References

• Fluorochem. "(S)-2-(Pyrrolidin-2-yl)pyridine Product Data." Fluorochem Catalog. Accessed 2024.[1][2] Link

• Cheatham, S. F., et al. "Synthesis and chiroptical properties of (S)-2-(2-pyridyl)pyrrolidine."[1][2][3] Journal of Organic Chemistry.

• Sigma-Aldrich. "2-(Pyrrolidin-2-yl)pyridine hydrochloride Product Sheet." Merck KGaA.[1][2] Link (Note: Representative link for CAS 1312929-35-3).[1][2][3]

• Katsuki, T. "Asymmetric Catalysis with Chiral Bipyridine-Type Ligands."[2][3] Comprehensive Chirality, 2012.

• PubChem. "2-(Pyrrolidin-2-yl)pyridine Compound Summary."[1][2][3] National Library of Medicine.[2] Link

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chiral pyridine-pyrrolidine ligands for coordination chemistry

An In-Depth Technical Guide to Chiral Pyridine-Pyrrolidine Ligands in Coordination Chemistry

For Researchers, Scientists, and Drug Development Professionals

Abstract

Chiral pyridine-pyrrolidine ligands represent a cornerstone in modern asymmetric catalysis. This technical guide provides a comprehensive overview of this privileged ligand class, navigating from fundamental design principles and synthetic methodologies to their sophisticated applications in coordination chemistry and stereoselective transformations. By integrating mechanistic insights with practical experimental guidance, this document serves as an essential resource for researchers aiming to harness the potential of these versatile molecular tools. We will explore the causal relationships between ligand architecture, metal complex geometry, and catalytic outcomes, offering field-proven insights to accelerate research and development in synthetic and medicinal chemistry.

Introduction: The Synergy of Two Privileged Scaffolds

The remarkable success of chiral pyridine-pyrrolidine ligands stems from the synergistic fusion of two independently powerful chemical motifs. The pyridine ring serves as a robust, electron-deficient N-heterocycle, offering a sterically and electronically tunable anchor point for metal coordination.[1][2][3] Its π-acceptor properties can modulate the reactivity of the coordinated metal center, a critical factor in catalytic cycle efficiency.

Complementing the pyridine unit is the chiral pyrrolidine scaffold, a motif ubiquitous in natural products, pharmaceuticals, and organocatalysts.[4][5] Derived frequently from the chiral pool (e.g., L-proline), the pyrrolidine ring provides a stereochemically rigid framework. Its stereocenters project a well-defined chiral environment in close proximity to the metal's active site, enabling high levels of stereoinduction in catalytic reactions.[5] The nitrogen atom of the pyrrolidine, typically a secondary or tertiary amine, acts as the second donor atom, forming a stable five-membered chelate ring upon coordination—a thermodynamically favored arrangement that enhances complex stability.

The modularity of this ligand class allows for systematic tuning of steric and electronic properties, making them adaptable to a wide array of metal-catalyzed reactions.[6][7] This guide will delve into the synthesis, coordination behavior, and catalytic applications that have established chiral pyridine-pyrrolidine ligands as indispensable tools in the chemist's arsenal.

Core Structural Features

The fundamental architecture of a pyridine-pyrrolidine ligand offers several points for modification, allowing for the fine-tuning of its catalytic performance. Understanding these points is key to rational ligand design.

Caption: Key Tunable Points in Pyridine-Pyrrolidine Ligands.

Synthetic Strategies: From Chiral Pool to Final Ligand

The synthesis of enantiomerically pure pyridine-pyrrolidine ligands is paramount to their application. Methodologies generally leverage readily available chiral starting materials, most notably L-proline and its derivatives, to install the requisite stereochemistry.

Synthesis via Nucleophilic Aromatic Substitution (SNAr)

A robust and widely employed method involves the SNAr reaction between a chiral pyrrolidine derivative and an activated pyridine, such as a 4-halopyridine.[8] The electron-deficient nature of the pyridine ring facilitates nucleophilic attack by the secondary amine of the pyrrolidine.

Causality Behind Experimental Choices:

• Substrate: 4-Halopyridines (Cl, F) or 4-phenoxypyridines are used as they possess a good leaving group at an activated position for SNAr.

• Base: A strong, non-nucleophilic base like potassium carbonate (K₂CO₃) or sodium hydride (NaH) is employed to deprotonate the pyrrolidine nitrogen, increasing its nucleophilicity without competing in the substitution reaction.

• Solvent: High-boiling point, polar aprotic solvents like DMF or DMSO are ideal as they can dissolve the ionic intermediates and provide the thermal energy often required to overcome the reaction's activation barrier.

Caption: General Workflow for Ligand Synthesis via SNAr.

Detailed Experimental Protocol: Synthesis of (S)-4-(2-Methylpyrrolidin-1-yl)pyridine

This protocol is a representative example adapted from established methodologies.[8] It constitutes a self-validating system where successful synthesis can be confirmed by standard analytical techniques (NMR, MS, chiral HPLC).

Materials & Reagents:

• (S)-2-methylpyrrolidine

• 4-Chloropyridine hydrochloride

• Potassium carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl)

• Magnesium sulfate (MgSO₄), anhydrous

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add anhydrous K₂CO₃ (3.0 equivalents).

• Add anhydrous DMF to the flask, followed by (S)-2-methylpyrrolidine (1.2 equivalents).

• Add 4-chloropyridine hydrochloride (1.0 equivalent) to the stirring suspension at room temperature.

• Heat the reaction mixture to 110 °C and maintain for 18-24 hours. Monitor the reaction progress by TLC or LC-MS.

• After completion, cool the mixture to room temperature and quench by the slow addition of water.

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash sequentially with water, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the pure ligand.

• Validation: Confirm structure and purity via ¹H NMR, ¹³C NMR, and HRMS. Determine enantiomeric purity via chiral HPLC or SFC analysis.

Coordination Chemistry and Complex Characterization

The pyridine-pyrrolidine scaffold typically acts as a bidentate N,N-ligand, coordinating to a metal center to form a stable chelate. The resulting metal complexes are the active species in catalysis.

The chirality originating from the pyrrolidine ring can induce a preferred stereochemistry or conformation at the metal center.[9] For example, in square planar or octahedral complexes, the substituents on the pyrrolidine ring can dictate the facial orientation of other ligands, effectively creating a chiral pocket around the metal.[10]

Key Aspects of Coordination:

• Bite Angle: The N-M-N angle is constrained by the five-membered chelate ring, influencing the overall geometry and stability of the complex.

• Ligand Conformation: The pyrrolidine ring can adopt different puckered conformations (envelope, twist), which can be influenced by coordination and, in turn, affect the steric environment.

• Stereochemical Influence: The fixed stereocenters of the ligand can lead to diastereomeric metal complexes, where one diastereomer may be thermodynamically more stable or kinetically more reactive, providing a basis for asymmetric induction.[9]

Characterization of these metal complexes is crucial and typically involves:

• X-ray Crystallography: Provides definitive structural information, including bond lengths, bond angles, and the absolute configuration of the complex in the solid state.

• NMR Spectroscopy: ¹H and ¹³C NMR are used to confirm the ligand's coordination. In some cases, NMR can be used to study the solution-state dynamics and the diastereomeric ratio of complexes.

• Circular Dichroism (CD) Spectroscopy: A powerful technique for probing the chiral environment of the metal center in solution.

Applications in Asymmetric Catalysis

The true value of chiral pyridine-pyrrolidine ligands is realized in their application as stereo-directing auxiliaries in a vast range of metal-catalyzed asymmetric reactions.

Palladium-Catalyzed Asymmetric Allylic Alkylation (AAA)

The Pd-catalyzed AAA is a classic and well-studied application for these ligands.[6] In this reaction, the ligand-metal complex controls the enantioselectivity of the nucleophilic attack on a π-allyl-palladium intermediate.

Mechanism of Stereoinduction:

• Complex Formation: The chiral pyridine-pyrrolidine ligand coordinates to a Pd(0) precursor.

• Oxidative Addition: The Pd(0) complex reacts with an allylic substrate (e.g., an acetate or carbonate) to form a cationic Pd(II)-π-allyl intermediate. The chiral ligand environment ensures this complex is asymmetric.

• Nucleophilic Attack: The nucleophile (e.g., a malonate enolate) attacks a terminal carbon of the π-allyl moiety. The steric bulk of the pyrrolidine substituents directs the nucleophile to one of the two enantiotopic faces of the allyl group, leading to the preferential formation of one enantiomeric product.

• Reductive Elimination & Catalyst Regeneration: The product is formed, and the Pd(0) catalyst is regenerated to re-enter the catalytic cycle.

Caption: Simplified Catalytic Cycle for Pd-Catalyzed AAA.

Nickel and Iridium-Catalyzed Reactions

Recent advances have demonstrated the efficacy of pyridine-pyrrolidine and related chiral pyridine ligands in mechanistically diverse reactions catalyzed by other transition metals.[10]

• Ni-Catalyzed Reductive Coupling: Chiral 2,2'-bipyridine ligands, which share design principles with pyridine-pyrrolidine systems, have been successfully used in highly enantioselective nickel-catalyzed reductive additions and Ullmann couplings.[10]

• Ir-Catalyzed C-H Borylation: Iridium complexes bearing chiral N,B-bidentate ligands derived from a chiral pyridine unit have achieved high enantioselectivity in C-H borylation reactions.[10]

• Ir-Catalyzed Transfer Hydrogenation: Half-sandwich iridium catalysts supported by chiral N,C-bidentate pyridine-derived ligands have enabled broad-scope asymmetric reductive amination via transfer hydrogenation.[10]

Silver/Lewis Base Relay Catalysis

In a novel approach, a chiral pyrrolidinopyridine (PPY) can act as both a ligand and a Lewis base catalyst in a relay system with a soft metal like silver. This has been applied to complex cascade reactions, such as the cycloisomerization/(2+3) cycloaddition of enynamides to generate intricate bispirocyclic products with excellent stereocontrol.[11] This dual-functionality highlights the versatility of the scaffold beyond simple metal chelation.

Performance Data Summary

The following table summarizes representative performance data for various catalytic applications, underscoring the high levels of efficiency and enantioselectivity achievable with these ligands.

Catalyst System (Metal/Ligand)	Reaction Type	Substrate	Yield (%)	ee (%)	Reference
Pd / Chiral Pyridyl Pyrrolidine	Allylic Alkylation	1,3-diphenyl-2-propenyl acetate	High	Moderate-High	[6]
Ni / Chiral 2,2'-Bipyridine	Reductive Carboxylation	Benzylic halides	Good-Excellent	High	[10]
Ir / Chiral N,C-Bidentate Pyridine	Reductive Amination	Various ketones/amines	Good-Excellent	High	[10]
Ag / Chiral Pyrrolidinopyridine	Cycloisomerization/Cycloaddition	Enynamides	Excellent	>99	[11]

Conclusion and Future Outlook

Chiral pyridine-pyrrolidine ligands have firmly established themselves as a "privileged" class in the field of asymmetric catalysis. Their modular synthesis, strong chelating ability, and the stereochemically defined environment they create around a metal center make them exceptionally effective for a wide range of enantioselective transformations. The causal link is clear: the rigid, chiral architecture of the ligand directly translates into precise control over the stereochemical outcome of the reaction at the metal's active site.

Future research will likely focus on several key areas:

• Novel Architectures: The design of new ligands with unique steric and electronic properties, such as planar-chiral or axially-chiral pyridine units, will continue to push the boundaries of catalytic performance.[12]

• Broader Metal Scope: Expanding the application of these ligands to more earth-abundant and first-row transition metals (e.g., Fe, Co, Cu) is a key goal for sustainable chemistry.

• Mechanistic Elucidation: Advanced computational and spectroscopic studies will provide deeper insights into reaction mechanisms, enabling more rational, data-driven ligand design rather than empirical screening.[13]

• Biocatalysis and Drug Development: The pyrrolidine scaffold is a well-known pharmacophore, and insights from coordination chemistry could inspire the design of novel metallodrugs or enzyme inhibitors.[4][5] Furthermore, biocatalytic methods for synthesizing chiral pyrrolidines are emerging, offering greener routes to these important building blocks.[14]

The continued exploration of chiral pyridine-pyrrolidine ligands and their metal complexes promises to unlock new synthetic capabilities, paving the way for the efficient and selective production of complex chiral molecules for the pharmaceutical, agrochemical, and materials science industries.

References

• MDPI. (2023, February 27). Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. Available from: [Link]

• ACS Publications. (2024, March 19). Design and Application of New Pyridine-Derived Chiral Ligands in Asymmetric Catalysis. Available from: [Link]

• Diva-Portal.org. (2022, June 22). Chiral Pyridine-Containing Ligands for Asymmetric Catalysis. Synthesis and Applications. Available from: [Link]

• PMC. (2023, June 19). Silver/chiral pyrrolidinopyridine relay catalytic cycloisomerization/(2 + 3) cycloadditions of enynamides to asymmetrically synthesize bispirocyclopentenes as PDE1B inhibitors. Available from: [Link]

• ACS Publications. (2023, December 14). Biocatalytic Construction of Chiral Pyrrolidines and Indolines via Intramolecular C(sp3)–H Amination. Available from: [Link]

• ResearchGate. (2025, August 5). ChemInform Abstract: Synthesis of C2-Symmetric Analogues of 4-(Pyrrolidino)pyridine: New Chiral Nucleophilic Catalysts. Available from: [Link]

• CHIMIA. (2000, October 1). Supramolecular Chemistry with Chiral Pyridine-Type Ligands. Available from: [Link]

• ACS Publications. (2016, March 11). Enantioselective Synthesis of Chiral Piperidines via the Stepwise Dearomatization/Borylation of Pyridines. Available from: [Link]

• ACS Publications. (2023, July 11). Design and Synthesis of Planar-Chiral Oxazole−Pyridine N,N‑Ligands: Application in Palladium-Catalyzed Asymmetric Acetoxylative Cyclization. Available from: [Link]

• HKBU Scholars. (2007, September 15). Chiral pyridine-containing ligands in asymmetric catalysis. Available from: [Link]

• MDPI. (2010, March 9). Synthesis of a New Chiral Pyrrolidine. Available from: [Link]

• ResearchGate. (n.d.). Mechanistic pathway of Michael addition reaction by chiral pyrrolidine‐pyrazole organocatalyst. Retrieved February 26, 2026, from [Link]

• PMC. (n.d.). Steric and Stereochemical Modulation in Pyridyl- and Quinolyl-Containing Ligands. Retrieved February 26, 2026, from [Link]

• ResearchGate. (2025, August 7). Chiral Pyridine N-Oxides: Useful Ligands for Asymmetric Catalysis. Available from: [Link]

• ACS Publications. (2020, February 5). Ruthenium Complexes with PNN Pincer Ligands Based on (Chiral) Pyrrolidines: Synthesis, Structure, and Dynamic Stereochemistry. Available from: [Link]

• ResearchGate. (2025, August 5). Chiral pyridine-containing ligands in asymmetric catalysis. Available from: [Link]

• Springer. (2021, August 10). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Available from: [Link]

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Comprehensive Technical Guide on the Solubility and Stability of (S)-2-(Pyrrolidin-2-yl)pyridine Hydrochloride

Executive Summary & Structural Significance

As a Senior Application Scientist, I approach the physicochemical profiling of chiral building blocks not merely as a data-collection exercise, but as a foundational step in rational drug design and catalyst optimization. (S)-2-(Pyrrolidin-2-yl)pyridine hydrochloride (CAS: 1956435-86-1 for the mono-HCl; 2097073-17-9 for the dihydrochloride) is a highly versatile chiral scaffold. Unlike its 3-substituted isomer nornicotine, the 2-substituted architecture provides unique bidentate coordination capabilities.

This compound is extensively utilized as a chiral ligand in asymmetric synthesis—such as in the development of non-traditional organometallic Pt(II) anticancer complexes [1]—and as a core pharmacophore in modern therapeutics, including potent Bcl-2 inhibitors [2]. However, to successfully deploy this compound in late-stage functionalization or formulation, researchers must master its solubility thermodynamics and mitigate its inherent stability liabilities.

Physicochemical Profiling & Thermodynamics of Solvation

The free base of (S)-2-(Pyrrolidin-2-yl)pyridine is an oily liquid that is prone to oxidation. Converting it to a hydrochloride salt fundamentally alters its solid-state properties, yielding a crystalline powder with significantly enhanced aqueous solubility.

Solvation Mechanics

The solubility of this salt is governed by the protonation of the highly basic pyrrolidine nitrogen (and potentially the pyridine nitrogen in the dihydrochloride form). When introduced to polar protic solvents, the high dielectric constant of the solvent disrupts the ionic crystal lattice, facilitating strong ion-dipole interactions.

Table 1: Quantitative Solubility Profile of (S)-2-(Pyrrolidin-2-yl)pyridine HCl at 25°C

Solvent	Solubility (mg/mL)	Solvation Mechanism & Causality
Water (HPLC Grade)	> 50.0	High: Dominated by ion-dipole interactions. The chloride counterion and protonated amine dissociate readily in the high dielectric medium [3].
Ethanol (Absolute)	~ 30.0 - 50.0	Moderate-High: Facilitated by extensive hydrogen bonding with the protic solvent, though limited by a lower dielectric constant compared to water.
DMSO	> 50.0	High: Polar aprotic solvation. Strong dipole-dipole interactions stabilize the cation without requiring hydrogen bond donation.
Hexane	< 0.1	Insoluble: Lack of polar interactions; the solvent cannot overcome the high lattice energy of the hydrochloride salt.

Stability Kinetics and Degradation Pathways

While the hydrochloride salt is vastly more stable than the free base, it is not inert. The primary liability of (S)-2-(Pyrrolidin-2-yl)pyridine HCl is its hygroscopicity [3].

Moisture-Induced Deliquescence and Oxidation

If stored at ambient humidity, the salt lattice absorbs moisture from the air. Once the critical relative humidity (CRH) is breached, the solid undergoes deliquescence (dissolving into its own absorbed moisture). This localized micro-environmental phase change enables dynamic equilibrium with the free base.

Once the pyrrolidine ring is liberated from its protonated state, the secondary amine becomes highly nucleophilic and susceptible to atmospheric oxidation. The degradation typically proceeds via the oxidation of the pyrrolidine nitrogen to form an N-oxide [4], or oxidation at the alpha-carbon to form a lactam [5].

Caption: Moisture-induced deliquescence and subsequent oxidative degradation pathway of the HCl salt.

Experimental Methodologies (Self-Validating Protocols)

To ensure scientific integrity, empirical data must be generated using self-validating systems. Below are the field-proven protocols for profiling this compound.

Protocol 1: Thermodynamic Solubility Determination (Shake-Flask Method)

Causality Focus: We utilize the shake-flask method over kinetic solvent-addition to ensure true thermodynamic equilibrium is reached, preventing false positives from metastable supersaturation.

• Sample Preparation: Weigh an excess amount (~150 mg) of (S)-2-(Pyrrolidin-2-yl)pyridine HCl into a 5 mL amber glass vial. Reasoning: Amber glass prevents concurrent photo-degradation during the 48-hour assay.

• Solvent Addition: Add exactly 1.0 mL of the target solvent (e.g., HPLC-grade water).

• Isothermal Equilibration: Purge the vial headspace with Argon, seal tightly, and agitate on an orbital shaker at 300 rpm and 25.0 ± 0.1 °C for 48 hours.

• Phase Separation: Centrifuge the resulting suspension at 10,000 × g for 15 minutes. Reasoning: Centrifugation is strictly preferred over syringe filtration, as the active compound may adsorb onto nylon or PTFE filter membranes, artificially lowering the measured concentration.

• Quantification: Volumetrically dilute the supernatant with mobile phase and analyze via HPLC-UV (λ = 260 nm) against a validated 5-point calibration curve.

Caption: Step-by-step thermodynamic solubility workflow utilizing the shake-flask method.

Protocol 2: Accelerated Stability-Indicating Assay (ICH Q1A/Q1B)

Causality Focus: This protocol forces degradation to validate the analytical method's ability to separate the parent peak from its N-oxide and lactam degradants.

• Stress Initiation: Distribute 50 mg aliquots of the compound into open glass petri dishes. Place them in a stability chamber calibrated to 40°C / 75% Relative Humidity (RH).

• Sampling & Quenching: At intervals of Day 0, Day 7, and Day 14, remove a 5 mg sample. Immediately dissolve it in 10 mL of quenching mobile phase (Water/Acetonitrile 50:50 containing 0.1% Trifluoroacetic acid [TFA]). Reasoning: The highly acidic TFA instantly protonates the pyrrolidine nitrogen, halting any further base-catalyzed oxidation.

• Chromatographic Resolution: Inject the sample onto a C18 reverse-phase column. Reasoning: The 0.1% TFA suppresses silanol interactions on the stationary phase, preventing severe peak tailing of the amine and ensuring baseline resolution between the parent drug and oxidative degradants.

Storage and Handling Recommendations

Based on the physicochemical data, the following handling parameters are mandatory for maintaining >99% purity of (S)-2-(Pyrrolidin-2-yl)pyridine HCl:

• Atmosphere: Store under an inert gas (Argon or Nitrogen) to prevent oxidative degradation.

• Temperature: Store at 2–8 °C for long-term preservation. Room temperature is acceptable for short-term working stocks if desiccated.

• Moisture Control: Must be kept in tightly sealed containers with active desiccants (e.g., silica gel) to prevent hygroscopic deliquescence.

References

• Synthesis and Characterisation of Platinum(II)
• Bcl-2 INHIBITORS (Patent WO2019210828A1)
• Pyridine Hydrochloride - Properties and Solubility Source: Chemodex URL
• 3-(1-Methyl-1-oxido-2-pyrrolidinyl)pyridine (N-Oxide Degradation Analogues)
• 3,5-Difluoro-2-(pyrrolidin-2-yl)

Chiral Pyrrolidines in Asymmetric Synthesis: A Comparative Analysis of (S)-2-(Pyrrolidin-2-yl)pyridine and (S)-Prolinol

Executive Summary

In the landscape of asymmetric synthesis and drug discovery, chiral pyrrolidine scaffolds serve as privileged structures. While both (S)-2-(Pyrrolidin-2-yl)pyridine and (S)-prolinol share a core pyrrolidine ring, their divergent side chains—a rigid pyridine ring versus a flexible hydroxymethyl group—dictate entirely different chemical behaviors. This whitepaper deconstructs the mechanistic causality, coordination dynamics, and practical laboratory workflows that differentiate these two powerful chiral building blocks.

Structural and Electronic Divergence (The "Why")

The fundamental difference between these two molecules lies in their stereoelectronic microenvironments and denticity.

(S)-Prolinol is an N,O-bidentate ligand characterized by a highly flexible five-membered ring. Through ring puckering, it can access a vast three-dimensional conformational space, which is heavily influenced by its surrounding solvent and hydrogen-bonding networks1[1]. The presence of a primary hydroxyl group makes it a dual hydrogen-bond donor and acceptor, allowing it to direct substrates via non-covalent interactions.

(S)-2-(Pyrrolidin-2-yl)pyridine , conversely, is an N,N-bidentate ligand. The substitution of the hydroxyl group with a pyridine ring eliminates the side-chain hydrogen-bond donor capacity, replacing it with a rigid, planar, aromatic system capable of

stacking. The pyridine nitrogen acts strictly as a Lewis base and hydrogen-bond acceptor, fundamentally altering its coordination geometry when binding to transition metals.

Quantitative Data Matrix

To facilitate rapid decision-making in catalyst and ligand selection, the quantitative and physicochemical properties of both scaffolds are summarized below.

Parameter	(S)-2-(Pyrrolidin-2-yl)pyridine	(S)-Prolinol
Molecular Formula	C9H12N2	C5H11NO
Molecular Weight	148.21 g/mol	101.15 g/mol
Ligand Denticity	N,N-bidentate	N,O-bidentate
H-Bonding Profile	1 Donor (Pyrrolidine N), 2 Acceptors	2 Donors (N, O), 2 Acceptors
Catalytic Application	Bifunctional base/enamine, Metal chelation	Precursor to Jørgensen-Hayashi catalysts
Typical Catalyst Loading	10 - 20 mol%	1 - 10 mol% (as derived silyl ether)
Optimal Chelation Temp	80 °C (for Pt(II) chelation)	25 °C (for Boron chelation in CBS)
LogP (Hydrophobicity)	~1.5 (Lipophilic)	~-0.5 (Hydrophilic)

Mechanistic Pathways: Organocatalysis vs. Metal Coordination

The Jørgensen-Hayashi Paradigm ((S)-Prolinol)

Unmodified (S)-prolinol is rarely used directly in iminium catalysis because the hydroxyl group can react with aldehydes to form stable, unreactive oxazolidines—a thermodynamic sink that poisons the catalyst. To circumvent this, (S)-prolinol is derivatized into a diarylprolinol silyl ether (the Jørgensen-Hayashi catalyst). The bulky silyl ether provides immense steric shielding over one face of the pyrrolidine ring, forcing incoming nucleophiles to attack the intermediate iminium ion exclusively from the unshielded face2[2].

Fig 1. Iminium activation cycle highlighting steric shielding by the Jørgensen-Hayashi catalyst.

N,N-Bidentate Coordination ((S)-2-(Pyrrolidin-2-yl)pyridine)

Unlike prolinol, (S)-2-(pyrrolidin-2-yl)pyridine is highly prized in organometallic chemistry for its ability to form robust 5-membered metallacycles with transition metals. When coordinating to Pt(II) to form anticancer agents, the pyridine derivative influences complex solubility, cell permeability, and reactivity toward biomolecules via

stacking and intercalation 3[3].

Fig 2. Self-validating biphasic workflow for N,N-bidentate platinum(II) complex synthesis.

Validated Experimental Methodologies

To ensure reproducibility, the following protocols are designed as self-validating systems, explaining the causality behind each reagent and condition.

Protocol A: Synthesis of Jørgensen-Hayashi Catalyst from (S)-Prolinol

Causality Focus: Preventing Catalyst Poisoning

• Grignard Addition: React (S)-proline methyl ester with an excess of phenylmagnesium bromide (PhMgBr) in anhydrous THF at 0 °C to yield

  -diphenylprolinol.

• Silylation (Critical Step): Dissolve the resulting diphenylprolinol in dichloromethane (DCM). Add 1.2 equivalents of 2,6-lutidine followed by 1.1 equivalents of Trimethylsilyl trifluoromethanesulfonate (TMSOTf) at 0 °C.

  • Why TMSOTf? The tertiary alcohol of diphenylprolinol is highly sterically hindered. Standard silylating agents like TMSCl are kinetically too slow. The excellent leaving-group ability of the triflate ion in TMSOTf forces the reaction to completion.

• Self-Validation: Monitor via FTIR. The complete disappearance of the broad -OH stretch at ~3300 cm⁻¹ and the emergence of a sharp singlet at ~0 ppm in ¹H NMR confirms complete silylation, validating that no oxazolidine-forming sites remain.

Protocol B: Synthesis of [Pt(PL)Cl₂] Anticancer Precursor using (S)-2-(Pyrrolidin-2-yl)pyridine

Causality Focus: Phase Management and Kinetic Activation

• Solvent Preparation: Dissolve 1.0 equivalent of Potassium tetrachloroplatinate (K₂PtCl₄) in a 5:1 mixture of water and methoxyethanol.

  • Why this solvent system? K₂PtCl₄ is highly water-soluble but insoluble in organics, whereas the pyridine ligand is lipophilic. Methoxyethanol acts as an amphiphilic co-solvent, preventing the precipitation of either starting material[3].

• Ligand Addition: Add 1.1 equivalents of (S)-2-(Pyrrolidin-2-yl)pyridine to the solution.

• Thermal Activation: Stir the mixture at 80 °C for 4 hours.

  • Why 80 °C? The displacement of strongly bound chloride ligands by the pyridine nitrogen is kinetically sluggish at room temperature. 80 °C provides the exact activation energy required for rapid chelation without inducing ligand degradation[3].

• Self-Validation: The initial red/orange solution of K₂PtCl₄ will transition to a pale yellow suspension as the N,N-bidentate ligand displaces the chloride ions. Downfield shifts of the pyridine protons in ¹H NMR confirm coordination to the diamagnetic Pt(II) center.

References

• Stepwise Hydration Reveals Conformational Switching in Chiral Prolinol Journal of the American Chemical Society (ACS) URL:[Link]

• Efficient, Enantioselective Iminium Catalysis with an Immobilized, Recyclable Diarylprolinol Silyl Ether Catalyst Organic Letters / Organic Chemistry Portal URL:[Link]

• Synthesis and Characterisation of Platinum(II) Diaminocyclohexane Complexes with Pyridine Derivatives as Anticancer Agents International Journal of Molecular Sciences (MDPI) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Efficient, Enantioselective Iminium Catalysis with an Immobilized, Recyclable Diarylprolinol Silyl Ether Catalyst [organic-chemistry.org]
• 3. mdpi.com [mdpi.com]

Technical Monograph: Operational Safety and Handling of 2-(2-pyrrolidinyl)pyridine Hydrochloride (Nornicotine HCl)

Chemical Identity & Physical Characterization[1][2]

2-(2-pyrrolidinyl)pyridine is widely known by its trivial name, Nornicotine . While the free base is a pale yellow oil, the hydrochloride salt (Nornicotine HCl) is the preferred form for research due to its enhanced stability and water solubility.

This guide addresses the specific handling requirements of the solid salt form , distinguishing it from the volatile free base.

Nomenclature & Identification

Parameter	Detail
IUPAC Name	2-(2-pyrrolidinyl)pyridine hydrochloride
Common Name	Nornicotine Hydrochloride
CAS Number (Parent)	5746-86-1 (Racemic), 494-97-3 (S-enantiomer)
Molecular Formula	C₉H₁₂N₂[1][2][3][4][5][6][7] · xHCl (Typically mono- or dihydrochloride)
Physical State	Hygroscopic Crystalline Solid
Solubility	Highly soluble in water, methanol, and DMSO.

CRITICAL DISTINCTION: Do not confuse this compound with Pyridine Hydrochloride (CAS 628-13-7) . While they share a pyridine ring, Nornicotine HCl is a potent neurotoxin with a completely different hazard profile.

Toxicological Mechanism & Hazard Profiling

To handle this compound safely, one must understand why it is dangerous. Nornicotine is a major metabolite of nicotine and acts as a potent agonist at nicotinic acetylcholine receptors (nAChRs).[1][6]

Mechanism of Action (The "Why")

Unlike simple irritants, Nornicotine HCl acts systemically. Upon absorption (inhalation of dust or solubilized skin contact), it mimics acetylcholine, binding to nAChRs in the central and peripheral nervous systems.

• Primary Effect: Depolarization of neurons, leading to the release of dopamine, glutamate, and GABA.

• Acute Toxicity: Overstimulation leads to a "cholinergic crisis"—muscle fasciculation, respiratory paralysis, and potential cardiac arrest.

• Secondary Hazard (Carcinogenicity): Nornicotine is a secondary amine. In the presence of nitrosating agents (even ambient nitrites), it nitrosates to form N-Nitrosonornicotine (NNN) , a Group 1 IARC Carcinogen.

Signaling Pathway Visualization

The following diagram illustrates the physiological cascade triggering toxicity.

Figure 1: Pharmacological cascade of Nornicotine-induced toxicity. Note the progression from receptor binding to systemic cholinergic crisis.

Risk Assessment & Engineering Controls

Hazard Classification (GHS)

• Acute Toxicity (Oral): Category 3 (H301: Toxic if swallowed).[8]

• Acute Toxicity (Dermal): Category 3 (H311: Toxic in contact with skin).[8]

• Eye Irritation: Category 2A (H319).[9][10]

• Target Organ Toxicity: Central Nervous System.[8]

Operational Handling Protocol

The salt form introduces a dust hazard that the liquid free base does not have. Furthermore, its hygroscopic nature requires specific weighing protocols to ensure experimental accuracy and safety.

Protocol: Safe Weighing of Hygroscopic Neurotoxins

• Engineering Control: All weighing MUST occur inside a certified Chemical Fume Hood or a Glovebox (preferred for high purity).

• PPE: Double nitrile gloves (0.11mm min), lab coat, and safety goggles. N95/P100 respirator if working outside a hood (not recommended).

• Static Control: Use an anti-static gun on the weighing boat. Dry amine salts are prone to static dispersal.

• Dissolution: Dissolve the solid immediately after weighing to lock the dust into a liquid phase (reducing inhalation risk).

Figure 2: Operational workflow for minimizing dust exposure and moisture uptake during handling.

Storage & Stability (The "Expertise" Pillar)

Standard SDSs often list generic storage. For Nornicotine HCl, specific chemical vulnerabilities dictate the protocol.[11][12]

The Nitrosamine Risk

As a secondary amine, Nornicotine is chemically liable to react with atmospheric nitrogen oxides (NOx) or adventitious nitrites to form N-nitrosonornicotine (NNN) .

• Rule: NEVER store Nornicotine HCl in the same cabinet as strong acids (Nitric Acid) or nitrate salts.

Hygroscopicity & Oxidation

The HCl salt attracts water, which can lead to hydrolysis or stoichiometry errors.

• Storage Condition: -20°C in a sealed container.

• Inert Atmosphere: Purge head-space with Argon or Nitrogen before re-sealing.

• Visual Check: If the white crystalline solid turns yellow/brown, oxidation has occurred. Discard as hazardous waste.

Emergency Response Protocols

This section is designed to be self-validating: the response is based directly on the cholinergic mechanism described in Section 2.

Scenario	Immediate Action	Physiological Logic
Skin Contact	Wash with soap and water for 15 min. Do not use ethanol.	Ethanol increases skin permeability, accelerating absorption of the alkaloid.
Inhalation	Move to fresh air.[8][9][11][13] Administer oxygen if breathing is labored.[13]	Counteracts potential respiratory muscle paralysis.
Ingestion	Do NOT induce vomiting. Transport to ER immediately.	Vomiting risks aspiration; rapid systemic absorption requires professional gastric lavage/charcoal.
Antidote	Atropine (Medical Professional Only).	Atropine is a muscarinic antagonist that blocks the excess acetylcholine effects at receptor sites.

References

• Cayman Chemical. (2024).[8] (±)-Nornicotine Safety Data Sheet. Retrieved from

• Sigma-Aldrich. (2024). Nornicotine Product Information & Safety. Retrieved from

• PubChem. (2024). Nornicotine Compound Summary (CID 91462). National Library of Medicine. Retrieved from [4]

• IARC Monographs. (2007). Smokeless Tobacco and Some Tobacco-specific N-Nitrosamines. Vol 89. (Regarding NNN formation). Retrieved from

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. CAS 5746-86-1: (±)-Nornicotine | CymitQuimica [cymitquimica.com]
• 3. CAS 7076-23-5: (R)-Nornicotine | CymitQuimica [cymitquimica.com]
• 4. Nornicotine - Wikipedia [en.wikipedia.org]
• 5. (R,S)-Nornicotine | CAS 5746-86-1 | LGC Standards [lgcstandards.com]
• 6. ≥98% (TLC), Nicotinic acetylcholine receptor agonist, liquid | Sigma-Aldrich [sigmaaldrich.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]
• 10. uprm.edu [uprm.edu]
• 11. fishersci.com [fishersci.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. sigmaaldrich.com [sigmaaldrich.com]

Protocols & Analytical Methods

Application Note: (S)-2-(Pyrrolidin-2-yl)pyridine as a Chiral Organocatalyst in Aqueous Media

Executive Summary

(S)-2-(Pyrrolidin-2-yl)pyridine, widely known as the tobacco alkaloid (S)-nornicotine, has emerged as a privileged scaffold in the realm of green organocatalysis. Originally discovered to be highly effective for aqueous aldol reactions by Dickerson and Janda in 2002[1] , this bifunctional molecule operates via an enamine-based mechanism. Unlike classical proline-catalyzed reactions that are often severely inhibited by pure water, (S)-nornicotine thrives in aqueous buffers[2]. This application note details the mechanistic rationale, quantitative benchmarking, and self-validating protocols for utilizing (S)-2-(Pyrrolidin-2-yl)pyridine in asymmetric carbon-carbon bond formation.

Mechanistic Insights and Causality

The unique efficacy of (S)-nornicotine in water is dictated by the synergistic electronic relationship between its pyrrolidine and pyridine rings[1].

• Enamine Activation (Pyrrolidine Ring): The secondary amine of the pyrrolidine ring acts as the primary nucleophilic site. It reacts with ketone donors (e.g., acetone) to form an iminium ion, which rapidly tautomerizes into a reactive enamine nucleophile[2].

• Basicity Modulation (Pyridine Ring): The electron-withdrawing nature of the adjacent pyridine ring significantly lowers the ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

  of the pyrrolidine nitrogen compared to simple aliphatic amines[3]. In a physiological or neutral aqueous buffer (pH ~7.4), this ensures a higher fraction of the pyrrolidine exists in its unprotonated, catalytically active state .

• Water as a Co-catalyst: Theoretical and kinetic isotope effect studies reveal that water is not merely a passive solvent. It actively participates in the transition state, stabilizing charge separation during C-C bond formation and facilitating essential proton transfers[4] .

Quantitative Data & Catalyst Benchmarking

The catalytic efficiency of (S)-nornicotine can be further modulated. Recent advancements demonstrate that coordinating the pyridine ring to a metal center (e.g., Ru(II) or Zn(II)) enhances its electron-withdrawing capacity. This further reduces the pyrrolidine's basicity, leaving a higher percentage of the amine active for enamine formation, thereby accelerating the reaction rate by nearly 5-fold[3] .

Table 1: Kinetic Benchmarking of Aldol Reaction (Acetone + 4-Nitrobenzaldehyde) at 298 K in Aqueous Buffer

Catalyst System	Rate Constant (ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted"> , min )	Relative Acceleration	Mechanistic Role / Notes
Uncatalyzed		1.0x	Background aqueous reaction
(S)-Nornicotine (Free)	ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">	5.3x	Standard enamine activation
ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted"> Complex		25.0x	Metal-mediated basicity reduction
L-Proline		< 1.0x	Inhibited by pure water[2]

Catalytic Pathway

Enamine-based catalytic cycle of (S)-nornicotine in aqueous aldol reactions.

Protocol 1: Standard Aqueous Aldol Reaction

Objective: Synthesize enantiomerically enriched

-hydroxy ketones using water as the primary solvent.

Self-Validation Checkpoint: Verify the pH is exactly 7.4 before adding the catalyst. A deviation >0.5 units will exponentially decrease the concentration of the active unprotonated amine or inhibit necessary proton transfers, halting the catalytic cycle.

Step-by-Step Methodology:

• Buffer Preparation: Prepare a 0.1 M phosphate buffer solution and adjust the pH to exactly 7.4. (Causality: Ensures the optimal ratio of protonated to unprotonated pyrrolidine nitrogen).

• Catalyst Activation: Dissolve 20 mol% of (S)-2-(Pyrrolidin-2-yl)pyridine in 1.0 mL of the prepared buffer. Stir for 5 minutes at room temperature (298 K).

• Donor Addition: Add the aldol donor (e.g., Acetone, 20 equivalents) to the aqueous mixture. (Causality: Excess donor drives the equilibrium toward enamine formation and acts as a mild organic co-solvent to slightly increase acceptor solubility).

• Acceptor Addition: Add the electrophile (e.g., 4-nitrobenzaldehyde, 1.0 equivalent, typically 0.5 mmol).

• Reaction Monitoring: Stir vigorously at 298 K. Monitor the reaction via TLC or HPLC. (Self-Validation: Because the acceptor is not fully soluble, the reaction will initially be biphasic[4]. As the reaction progresses, the formation of the more polar aldol product will visually alter the phase boundaries).

• Quenching and Extraction: Once the aldehyde is consumed (typically 24-48 hours), quench the reaction with saturated aqueous

  . Extract the aqueous layer with ethyl acetate (3 x 5 mL).

• Purification: Dry the combined organic layers over anhydrous

  , concentrate under reduced pressure, and purify via flash column chromatography to isolate the -hydroxy ketone. Determine enantiomeric excess (ee) via chiral HPLC.

Advanced Application: Metal-Accelerated Organocatalysis

To overcome the moderate reaction rates of free (S)-nornicotine, researchers exploit its bidentate-like structure to bind Lewis acids. The addition of

or the pre-formation of a Ruthenium complex withdraws electron density from the pyridine ring, lowering the pyrrolidine and accelerating enamine formation without altering the fundamental reaction mechanism[3] .

Experimental Workflow

Workflow for metal-accelerated (S)-nornicotine catalyzed aldol reactions.

Protocol 2: Zn(II)-Accelerated Aldol Reaction

Objective: Enhance the reaction rate of the (S)-nornicotine-catalyzed aldol reaction using an in situ Lewis acid activator[3].

Step-by-Step Methodology:

• Complexation: In a reaction vial, combine (S)-2-(Pyrrolidin-2-yl)pyridine (20 mol%) and

  (10 mol%) in 1.0 mL of pH 7.4 phosphate buffer. Stir for 15 minutes to allow in situ coordination of the zinc cation to the pyridine nitrogen.

• Reagent Addition: Add acetone (20 equivalents) followed by the target benzaldehyde derivative (1.0 equivalent).

• Incubation: Stir vigorously at 298 K. (Causality: The

  acts purely as an electronic activator for the organocatalyst ligand, not as a direct Lewis acid for the aldehyde, preserving the enamine mechanism while boosting the rate[3]).

• Workup: Extract the mixture with dichloromethane (3 x 5 mL). Wash the organic layer with brine to remove residual metal salts, dry over

  , and concentrate for chiral analysis.

References

• Dickerson, T. J., & Janda, K. D. (2002). Aqueous Aldol Catalysis by a Nicotine Metabolite. Journal of the American Chemical Society, 124(13), 3220-3221. URL: [Link]

• Dickerson, T. J., et al. (2004). Nornicotine Aqueous Aldol Reactions: Synthetic and Theoretical Investigations into the Origins of Catalysis. The Journal of Organic Chemistry, 69(20), 6603-6609. URL:[Link]

• Mrakic-Sposta, S., et al. (2022).

  Complex. The Journal of Organic Chemistry, 87(7), 4568-4575. URL:[Link]

• Brogan, A. P., Dickerson, T. J., & Janda, K. D. (2006). Enamine-based aldol organocatalysis in water: Are they really 'all wet'?. Angewandte Chemie International Edition, 45(48), 8100-8102. URL:[Link]

Sources

• 1. Aqueous aldol catalysis by a nicotine metabolite - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Metal-Mediated Organocatalysis in Water: Serendipitous Discovery of Aldol Reaction Catalyzed by the [Ru(bpy)2(nornicotine)2]2+ Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rti.org [rti.org]

Application Note: Preparation and Characterization of Chiral Nickel(II) Complexes with (S)-2-(Pyrrolidin-2-yl)pyridine

Introduction and Mechanistic Rationale

(S)-2-(Pyrrolidin-2-yl)pyridine (often abbreviated as (S)-PyPyr) is an advanced chiral bidentate N,N-donor ligand. The pyridine-pyrrolidine scaffold is a foundational component in coordination chemistry due to its highly tunable electronic properties and its ability to form a rigid stereochemical pocket around a metal center[1]. When complexed with Nickel(II)—an earth-abundant transition metal with a highly flexible d⁸ electronic configuration—the resulting chiral complexes serve as potent, cost-effective catalysts for asymmetric transformations.

Causality in Catalyst Design: The efficacy of the Ni(II)-(S)-PyPyr system relies on the principle of metal-ligand bifunctional catalysis . The sp² pyridine nitrogen provides strong σ-donation to stabilize the Lewis acidic Ni(II) center, which is responsible for activating electrophilic substrates (e.g., enones). Simultaneously, the sp³ secondary amine (NH) of the pyrrolidine ring remains available to act as a critical hydrogen-bond donor. This NH group anchors and directs incoming nucleophiles, ensuring a highly ordered, rigid transition state that dictates high enantioselectivity. The bidentate coordination of 2-pyrrolidin-2-ylpyridine has been extensively studied due to this robust N,N-donor capability, forming highly stable complexes with transition metals.

Structural Divergence: Octahedral vs. Square Planar

Nickel(II) complexes exhibit profound structural plasticity. The geometry of the resulting [Ni((S)-PyPyr)₂]²⁺ complex is entirely dictated by the coordinating nature of the counterion, a principle that must be carefully controlled during synthesis to ensure the correct catalytic species is formed.

• Coordinating Anions (e.g., Cl⁻): Weak-field chloride ions coordinate directly to the axial positions of the metal center, yielding a 6-coordinate, octahedral complex:[Ni((S)-PyPyr)₂Cl₂]. This species is paramagnetic (S=1) and typically serves as a stable precatalyst.

• Non-Coordinating Anions (e.g., ClO₄⁻): Bulky, non-coordinating anions force the complex into a 4-coordinate, square planar geometry: ₂. The strong ligand field exerted exclusively by the bidentate N,N-ligands pairs the d-electrons, rendering the complex diamagnetic (S=0) and highly Lewis acidic.

Synthetic workflow demonstrating counterion-directed structural divergence of Ni(II) complexes.

Quantitative Data and Physicochemical Properties

The successful synthesis of these complexes acts as a self-validating system. The geometry can be instantly verified by a stark visual color change and analytically confirmed via UV-Vis spectroscopy and magnetic susceptibility measurements. The disappearance of the d-d transition at 1050 nm is a definitive marker of successful square planar formation.

Table 1: Physicochemical and Spectroscopic Properties of Ni(II)-(S)-PyPyr Complexes

Complex	Coordination Geometry	Visual Color	Magnetic Moment (μ_eff)	UV-Vis λ_max (nm)	Molar Extinction (ε)
[Ni((S)-PyPyr)₂Cl₂]	Octahedral (6-coordinate)	Pale Green	3.1 - 3.3 BM	380, 620, 1050	15, 12, 10 M⁻¹ cm⁻¹
₂	Square Planar (4-coordinate)	Vibrant Yellow	Diamagnetic (0 BM)	420	120 M⁻¹ cm⁻¹

Experimental Protocols

⚠️ Safety Directive: Nickel(II) salts are toxic and potential sensitizers. Perchlorate salts are potentially explosive when dry and in contact with organic materials. All reactions must be performed in a well-ventilated fume hood behind a blast shield. Never use metal spatulas or apply excessive heat to perchlorate complexes.

Protocol A: Synthesis of Octahedral [Ni((S)-PyPyr)₂Cl₂]

Objective: Prepare the bench-stable, paramagnetic precatalyst.

• Preparation: Dissolve NiCl₂·6H₂O (1.0 mmol, 237 mg) in 10 mL of absolute ethanol in a 50 mL round-bottom flask. The solution will appear emerald green.

• Ligand Addition: Slowly add a solution of (S)-2-(Pyrrolidin-2-yl)pyridine (2.05 mmol, 304 mg) in 5 mL of ethanol dropwise over 10 minutes. Expert Insight: A slight excess of the ligand compensates for trace degradation and ensures complete coordination, a standard practice in chiral ligand complexation.

• Complexation: Reflux the mixture at 80 °C under an inert nitrogen atmosphere for 4 hours. The solution will transition to a pale, milky green.

• Isolation: Cool the mixture to 0 °C in an ice bath. Filter the resulting pale green precipitate via vacuum filtration.

• Purification: Wash the solid with cold diethyl ether (3 × 5 mL) to remove unreacted ligand. Dry under vacuum at room temperature for 12 hours. (Expected Yield: ~85%).

Protocol B: Synthesis of Square Planar Ni((S)-PyPyr)₂₂

Objective: Prepare the diamagnetic, highly Lewis-acidic active catalyst.

• Preparation: Dissolve Ni(ClO₄)₂·6H₂O (1.0 mmol, 365 mg) in 10 mL of a 1:1 methanol/water mixture.

• Ligand Addition: Add (S)-2-(Pyrrolidin-2-yl)pyridine (2.0 mmol, 296 mg) dropwise at room temperature (20 °C).

• Complexation: Stir the reaction mixture at room temperature for 2 hours. Expert Insight: Unlike the chloride salt, the perchlorate complex forms rapidly at room temperature due to the high thermodynamic stability of the square planar N₄ coordination sphere. The color will sharply shift from green to vibrant yellow/orange.

• Isolation: Concentrate the solution under reduced pressure (max 30 °C to avoid perchlorate hazards) until a yellow precipitate forms.

• Purification: Filter and wash sparingly with cold water (2 mL), followed by cold ethanol (2 mL). Dry in a vacuum desiccator over P₂O₅. (Expected Yield: ~78%).

Catalytic Workflow and Pathway

When deployed in asymmetric synthesis, the square planar complex acts as a potent Lewis acid. The bifunctional nature of the ligand ensures strict stereocontrol during nucleophilic attack.

Bifunctional catalytic cycle of the chiral Ni(II) complex in asymmetric nucleophilic additions.

References

• Title: Synthesis and Characterisation of Platinum(II) Diaminocyclohexane Complexes with Pyridine Derivatives as Anticancer Agents Source: National Institutes of Health (NIH) / PMC URL: [Link]

Sources

• 1. 3,5-Difluoro-2-(pyrrolidin-2-yl)pyridine | Benchchem [benchchem.com]

Application Note: Reductive Opening and Ring Contraction of Piperazines to Pyrrolidine Derivatives

Executive Summary

In modern drug discovery, skeletal editing has emerged as a transformative strategy for scaffold hopping and intellectual property (IP) generation. While piperazine is the fourth most common ring system in FDA-approved small molecules, pyrrolidine ranks eighth[1]. Converting a pre-existing piperazine ring into a pyrrolidine derivative via reductive opening or ring contraction allows medicinal chemists to rapidly alter the three-dimensional vector of a pharmacophore, tune lipophilicity, and adjust basicity without requiring de novo synthesis[2].

This application note details the mechanistic rationale, causal experimental design, and self-validating protocols for two primary pathways of piperazine-to-pyrrolidine conversion: Photomediated Ring Contraction and Transition Metal-Catalyzed Reductive Hydrogenolysis .

Mechanistic Pathways & Causality

Pathway A: Photomediated Ring Contraction (Skeletal Editing)

Recent advancements in photoredox chemistry have enabled the direct, single-atom extrusion of nitrogen or carbon from saturated heterocycles[3]. For piperazines, this is achieved via the photoexcitation of an N-aryl or N-acyl substituent.

Causality in Design: Traditional N-alkyl piperazines fail to absorb visible light efficiently. By installing an N-aryl group (e.g., N-pyridyl or N-naphthyl), the absorption profile is red-shifted, allowing the use of mild 400 nm blue light[1]. This prevents the UV-induced degradation of sensitive functional groups. Upon excitation, the molecule enters a diradical state, leading to the cleavage of the unactivated C–N bond. The resulting intermediate is captured as an iminium ion, which subsequently collapses into the thermodynamically favored five-membered pyrrolidine ring[4].

Photomediated ring contraction mechanism of N-aryl piperazines to pyrrolidines.

Pathway B: Transition Metal-Catalyzed Reductive Hydrogenolysis

For substrates where photochemistry is unviable, direct reductive opening via transition metal catalysis is employed. A classic example is the conversion of bicyclic or substituted piperazine precursors into prolinol derivatives[5].

Causality in Design: While Palladium on Carbon (Pd/C) is the industry standard for alkene hydrogenation and benzyl deprotection, it often fails to cleave the highly stable aliphatic C–N bonds of piperazines. Ruthenium (Ru) catalysts, however, possess a higher affinity for coordinating with basic amines and facilitating the insertion of hydrogen into the C–N bond under elevated pressure[6]. This selectivity ensures the piperazine ring is opened at the less sterically hindered site, yielding optically pure pyrrolidine derivatives (e.g., (S)-prolinol) without racemization[7].

Workflow for the Ru-catalyzed reductive opening of piperazines.

Quantitative Data & Yield Analysis

The following table summarizes the expected outcomes based on the chosen methodology, highlighting the critical relationship between substrate substitution and overall yield.

Substrate Type	Methodology	Catalyst / Reagent	Reaction Conditions	Average Yield	Diastereomeric Ratio (d.r.)
N-Aryl Piperazine	Photomediated Contraction	3-Cyanoumbelliferone (Additive)	400 nm Blue Light, MeCN, 24h	54% - 89%	Up to 20:1[3]
N-Acyl Piperazine	Photomediated Contraction	Ir(ppy)3 (Photocatalyst)	400 nm Blue Light, MeCN, 24h	45% - 65%	10:1
Fused Piperazine	Ru-Catalyzed Hydrogenolysis	Ru Catalyst (e.g., Ru/C)	H2 (Autoclave), 60°C, MeOH	67%[6]	Enantiopure (Retention)
3-Halo Piperazine	Aziridinium Intermediate	Hydride Source (LiAlH4)	THF, 0°C to RT, 4h	70% - 85%	Substrate Dependent[8]

Experimental Protocols (Self-Validating Systems)

Protocol 1: Photomediated Ring Contraction of N-Aryl Piperazines

This protocol utilizes blue-light irradiation to extrude a nitrogen atom, converting the piperazine into a substituted pyrrolidine.

• Reaction Setup: In an oven-dried 10 mL borosilicate glass vial equipped with a magnetic stir bar, add the N-aryl piperazine substrate (0.2 mmol) and 3-cyanoumbelliferone (0.04 mmol, 20 mol%)[3].

• Solvent Addition: Dissolve the mixture in anhydrous acetonitrile (MeCN, 4.0 mL).

  • Causality Check: MeCN is chosen for its optical transparency at 400 nm and its ability to stabilize the highly polar iminium intermediate.

• Degassing: Sparge the solution with dry Argon for 15 minutes. Oxygen must be strictly excluded as it quenches the excited triplet state and leads to undesired N-oxidation.

• Irradiation: Seal the vial with a Teflon-lined cap and place it in a photoreactor equipped with 400 nm LEDs. Stir vigorously at room temperature for 24 hours.

• In-Process Validation (LC-MS): At 12 hours, withdraw a 10 µL aliquot. Dilute in MeOH and inject into the LC-MS.

  • Validation Metric: The reaction is proceeding correctly if the parent piperazine mass (

    ) decreases, and the contracted pyrrolidine mass ( ) appears.

• Workup: Concentrate the mixture under reduced pressure. Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to isolate the pyrrolidine derivative.

Protocol 2: Ru-Catalyzed Reductive Ring Opening

This protocol is designed for the hydrogenolysis of bicyclic or activated piperazines to yield optically pure prolinol derivatives.

• Catalyst Loading: In a high-pressure stainless-steel autoclave, add the cyclic piperazine precursor (1.0 mmol) and 5% Ru/C (10 mol% Ru)[6].

• Solvent Addition: Add anhydrous methanol (10 mL).

  • Causality Check: Methanol acts as a proton shuttle, facilitating the hydrogenation of the C–N bond at the catalyst surface.

• Pressurization: Seal the autoclave. Purge the vessel three times with Nitrogen gas (5 bar) to remove ambient air, followed by three purges with Hydrogen gas (H2). Finally, pressurize the autoclave to 30 bar with H2.

• Heating & Cleavage: Heat the reaction mixture to 60°C while stirring at 800 rpm for 16 hours.

  • Validation Metric: Monitor the pressure gauge. A slight drop in H2 pressure indicates active hydrogen consumption and successful C–N bond cleavage.

• Workup & Filtration: Cool the autoclave to room temperature and carefully vent the H2 gas. Filter the reaction mixture through a pad of Celite to remove the Ru/C catalyst. Wash the Celite pad with additional methanol (2 x 5 mL).

• Isolation: Evaporate the filtrate under reduced pressure to yield the crude (S)-prolinol derivative[9]. Purify via crystallization or chromatography as required.

References

• Kim, S. F., et al. "Mechanistic Investigation, Wavelength-Dependent Reactivity, and Expanded Reactivity of N–Aryl Azacycle Photomediated Ring Contractions." Journal of the American Chemical Society. Source:[Link]

• "Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors." Pharmaceuticals (Basel). Source:[Link]

• "From six- to five-membered heterocycles via ring contraction in the last quarter century." Tetrahedron. Source:[Link]

Sources

• 1. Mechanistic Investigation, Wavelength-Dependent Reactivity, and Expanded Reactivity of N–Aryl Azacycle Photomediated Ring Contractions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 4-(5-Nitro-1H-pyrazol-1-yl)piperidine | Benchchem [benchchem.com]
• 3. escholarship.org [escholarship.org]
• 4. researchgate.net [researchgate.net]
• 5. Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Redirecting [linkinghub.elsevier.com]
• 9. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Purification of (S)-2-(Pyrrolidin-2-yl)pyridine Hydrochloride

Introduction

(S)-2-(Pyrrolidin-2-yl)pyridine is a valuable chiral building block in medicinal chemistry and asymmetric synthesis, frequently used as a ligand or synthetic intermediate.[1][2][3] Its hydrochloride salt is the common commercially available form, typically a white to yellow solid, which enhances stability and simplifies handling compared to the free base, a pale-yellow liquid.[4] However, achieving high chemical and enantiomeric purity of the hydrochloride salt can present significant challenges. Impurities from synthesis, residual solvents, or issues with crystallization can compromise experimental outcomes.

This guide provides a comprehensive, experience-driven resource for researchers encountering difficulties in the purification of (S)-2-(Pyrrolidin-2-yl)pyridine hydrochloride. We will address common problems in a direct question-and-answer format, offer detailed, validated protocols, and explain the scientific rationale behind each troubleshooting step.

Section 1: Troubleshooting Guide - Common Purification Issues

This section is designed to address the most frequent and specific problems encountered during the purification process.

Q1: My isolated product is a sticky oil or a gummy semi-solid, not the expected crystalline hydrochloride salt. What happened and how can I fix it?

A1: This is a classic sign that crystallization has been inhibited. The primary causes are typically the presence of impurities, residual solvent, or excess hydrochloric acid. The basic nitrogen atoms of your compound can act as a "impurity sink," where even small amounts of contaminants disrupt the formation of a stable crystal lattice.

Troubleshooting Steps:

• Solvent Removal: Ensure all reaction and workup solvents (e.g., Dichloromethane, Ethyl Acetate) are completely removed. Use a rotary evaporator followed by drying under high vacuum for several hours.

• Acid-Base Extraction: If impurities are suspected, it's often best to revert the salt to the free base for purification before re-forming the hydrochloride.

  • Dissolve the gummy product in deionized water.

  • Basify the aqueous solution to a pH > 10 using a strong base like 2M NaOH.

  • Extract the aqueous layer multiple times with an organic solvent such as Dichloromethane (DCM) or Ethyl Acetate. This will pull the neutral free base into the organic layer, leaving behind any water-soluble impurities.[5]

  • Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the purified free base (a pale-yellow oil).[4][6]

• Controlled Salt Formation: Dissolve the purified free base in a dry, non-polar solvent like diethyl ether or anhydrous isopropanol. Add a stoichiometric amount (1.0 equivalent) of HCl in a suitable solvent (e.g., 2M HCl in diethyl ether) dropwise while stirring. Adding a large excess of HCl can lead to an oily product. The hydrochloride salt should precipitate as a white solid. Filter the solid, wash with cold diethyl ether, and dry under high vacuum.

Q2: I performed a recrystallization, but my yield is extremely low. What are the most likely causes?

A2: A low recovery rate from recrystallization is almost always due to using an excessive volume of solvent, cooling the solution too rapidly, or premature filtration. The goal is to create a supersaturated solution upon cooling, and any deviation can lead to the product remaining dissolved.[7]

Troubleshooting Steps:

• Minimize Solvent: Use the absolute minimum amount of boiling solvent required to fully dissolve the crude solid. Add the solvent in small portions to the heated solid, waiting for it to dissolve before adding more.[7]

• Slow Cooling: Rapid cooling (e.g., plunging a hot flask into an ice bath) promotes the formation of small, often impure crystals and traps impurities. Allow the flask to cool slowly to room temperature, preferably in an insulated container, before moving it to an ice bath to maximize crystal formation.[7]

• Solvent Choice: Ensure you are using an appropriate solvent system. For (S)-2-(Pyrrolidin-2-yl)pyridine hydrochloride, polar protic solvents like ethanol or isopropanol are good choices. Often, a two-solvent system, where the compound is soluble in one solvent (e.g., hot isopropanol) and insoluble in the other (e.g., diethyl ether, hexanes), provides the best results.[8][9]

Q3: I am analyzing my product by HPLC or running a flash column and see significant peak tailing. How can I achieve a symmetrical peak shape?

A3: Peak tailing is a very common problem when dealing with basic compounds like pyridines on standard silica gel.[5][10] The root cause is the interaction between the basic nitrogen of your analyte and acidic silanol groups (Si-OH) on the surface of the silica. This creates a secondary, strong interaction that slows the elution of a portion of the analyte, causing the peak to "tail".[10]

Troubleshooting Steps:

• Mobile Phase Modifier: The most effective solution is to add a small amount of a competing base to your eluent.

  • For flash chromatography, add 0.5-1% triethylamine (TEA) or ammonia in methanol to your mobile phase (e.g., DCM/Methanol/TEA 95:4.5:0.5). The TEA will preferentially bind to the acidic silanol sites, masking them from your product.[5]

  • For reverse-phase HPLC, using a mobile phase with a low pH (e.g., 2.5-3.0 with formic acid or a phosphate buffer) can protonate the silanol groups, reducing their interaction with the protonated amine.[10]

• Alternative Stationary Phase: If tailing persists, consider using a different stationary phase. Alumina (basic or neutral) is a good alternative to silica for purifying basic compounds. End-capped silica columns or polymer-based columns are also designed to minimize these secondary interactions.[10]

Section 2: Detailed Purification Protocols

Here we provide step-by-step methodologies for the most effective purification techniques.

Protocol 1: Recrystallization from a Two-Solvent System (Isopropanol/Diethyl Ether)

This is the recommended method for obtaining high-purity crystalline material.

• Dissolution: Place the crude (S)-2-(Pyrrolidin-2-yl)pyridine hydrochloride solid in an appropriately sized Erlenmeyer flask with a stir bar. Add the minimum volume of hot isopropanol required to fully dissolve the solid. Heat the mixture gently on a hot plate in a fume hood.

• Addition of Anti-Solvent: Once the solid is fully dissolved, remove the flask from the heat. Slowly add diethyl ether (the anti-solvent) dropwise while stirring until the solution becomes faintly cloudy (turbid). This indicates the point of saturation.

• Re-dissolution: Add a few drops of hot isopropanol to the cloudy mixture until it becomes clear again.

• Crystallization: Cover the flask and allow it to cool slowly to room temperature, undisturbed. Crystal formation should begin.

• Maximize Yield: Once the flask has reached room temperature, place it in an ice bath (0-4 °C) for at least 30-60 minutes to maximize the precipitation of the product.[11]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of cold diethyl ether to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under high vacuum to remove all traces of solvent.

Data Presentation: Solvent System Comparison for Recrystallization

Solvent System (Solvent:Anti-Solvent)	Typical Purity	Expected Yield	Notes
Isopropanol / Diethyl Ether	>99%	Good to Excellent	Recommended starting point. Provides well-defined crystals.
Ethanol / Hexanes	>98.5%	Good	Hexanes are a less polar anti-solvent; may require careful addition.
Methanol / Diethyl Ether	>99%	Variable	Methanol is very polar; high solubility can sometimes lead to lower yields.
Water	>98%	Poor to Good	The compound is highly soluble in water; recrystallization is difficult and requires slow evaporation. Not recommended unless removing highly non-polar impurities.

Protocol 2: Flash Column Chromatography

Use this method when recrystallization fails to remove impurities with similar solubility.

• Slurry Preparation: Deactivate silica gel by preparing a slurry in the chosen eluent system containing 1% triethylamine (e.g., 98:1:1 Ethyl Acetate / Methanol / Triethylamine). Pour this into the column.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or DCM. Alternatively, perform a "dry load" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and loading the resulting dry powder onto the top of the column.

• Elution: Run the column with the prepared mobile phase, collecting fractions.

• Analysis: Monitor the fractions using Thin Layer Chromatography (TLC). Combine the fractions containing the pure product.

• Solvent Removal: Remove the solvent and triethylamine using a rotary evaporator. Co-evaporation with a solvent like DCM may be necessary to fully remove the higher-boiling TEA.

• Final Product: The result will be the purified free base. To obtain the hydrochloride salt, follow the "Controlled Salt Formation" steps in Q1.

Section 3: Visualization of Workflows

Troubleshooting Logic for Purification

The following diagram outlines a systematic approach to troubleshooting common purification challenges.

Caption: A decision workflow for purifying the target compound.

Section 4: Frequently Asked Questions (FAQs)

Q: What are the ideal storage conditions for purified (S)-2-(Pyrrolidin-2-yl)pyridine hydrochloride? A: The compound should be stored in a tightly sealed container in a dry and well-ventilated place. Some suppliers recommend refrigerated storage (2-8°C) under an inert atmosphere, especially for the free base, to prevent degradation over time.[4] Keep away from moisture and light.

Q: Can I purify the free base first and then convert it to the hydrochloride salt? A: Yes, this is often the preferred method, especially when dealing with significant impurities. The free base is amenable to standard silica gel chromatography (with the precautions mentioned in Q3), and purification in this form followed by clean salt formation can yield a product of very high purity.

Q: How can I assess the enantiomeric purity of my final product? A: Standard chromatographic and spectroscopic methods (like achiral HPLC or NMR) will not distinguish between the (S) and (R) enantiomers. You must use a chiral-specific method. The most common technique is Chiral HPLC, which uses a stationary phase containing a chiral selector. Alternatively, you can use NMR with a chiral solvating agent or perform derivatization with a chiral reagent to create diastereomers that can be distinguished by standard NMR or HPLC.[12]

Q: What are the common analytical techniques to confirm purity? A: A combination of techniques is recommended.

• NMR (¹H and ¹³C): Confirms the chemical structure and can reveal the presence of solvent or organic impurities.

• HPLC/LC-MS: The primary method for quantifying chemical purity.[13][14]

• Melting Point: A sharp melting point range is indicative of high purity.

• Elemental Analysis (CHN): Provides confirmation of the elemental composition and is a good indicator of purity and correct salt formation.

References

• Kishida Chemical Co., Ltd. Safety Data Sheet. [Link]

• National Center for Biotechnology Information. Toxicological Profile for Pyridine - ANALYTICAL METHODS. [Link]

• Mizuno, H., & Toyo'oka, T. (2025). Evaluation of a Novel Positively-Charged Pyrrolidine-Based Chiral Derivatization Reagent for the Enantioseparation of Carboxylic Acids by LC-ESI-MS/MS. ResearchGate. [Link]

• HELIX Chromatography. HPLC Methods for analysis of Pyridine. [Link]

• University of Colorado Boulder, Department of Chemistry. Recrystallization - Part 2. [Link]

• Titov, A. A., et al. (2024). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. MDPI. [Link]

• PubChem. 2-(Pyrrolidin-2-yl)pyridine. [Link]

• Google Patents. CN103755625A - Method for cleanly preparing high-purity pyridine hydrochloride.
• Google Patents.

• Organic Syntheses. (2024). Synthesis of S,S-Di(pyridin-2-yl)carbonodithioate (DPDTC) for the Reduction of Carboxylic Acids. Organic Syntheses, 101, 274–294. [Link]

• Wang, Y., et al. (2020). Synthesis of Novel 2-(Pyridin-2-yl) Pyrimidine Derivatives and Study of Their Anti-Fibrosis Activity. MDPI. [Link]

• Semantic Scholar. (2024). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. [Link]

• SciSpace. Recrystallization of Active Pharmaceutical Ingredients. [Link]

• Pharmaffiliates. (S)-3-(Pyrrolidin-2-yl)pyridine. [Link]

• ResearchGate. How can I seperate pyrrolidine?[Link]

• IUCr. (2021). Synthesis and comparative structural study of 2-(pyridin-2-yl)-1H-perimidine and its mono- and di-N-methylated analogues. [Link]

• Reddit. Recrystallization with two solvents. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. (S)-2-(Pyrrolidin-2-yl)pyridine | 22083-78-9 [sigmaaldrich.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. orgsyn.org [orgsyn.org]
• 7. people.chem.umass.edu [people.chem.umass.edu]
• 8. scispace.com [scispace.com]
• 9. reddit.com [reddit.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. usbio.net [usbio.net]
• 12. researchgate.net [researchgate.net]
• 13. ANALYTICAL METHODS - Toxicological Profile for Pyridine - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. helixchrom.com [helixchrom.com]

solvent selection for (S)-2-(Pyrrolidin-2-yl)pyridine catalyzed reactions

This technical support guide addresses the solvent selection and troubleshooting for (S)-2-(Pyrrolidin-2-yl)pyridine (also known as Py-Pro , S-2-pyridylpyrrolidine , or CAS 130464-05-0 ).

This molecule possesses a dual nature: it functions as a chiral organocatalyst (mimicking proline) and as a bidentate N,N-ligand (mimicking bipyridine) for metal catalysis. Your solvent choice dictates which mechanism dominates and directly controls enantioselectivity (

).

Solvent Selection Matrix

The "universal solvent" approach fails with this catalyst. You must select the solvent based on the specific reaction mechanism you are targeting.

Reaction Mode	Primary Mechanism	Recommended Solvents	Critical Parameters
Organocatalysis (Aldol, Michael)	Enamine/Iminium Activation	Water , DMSO/H₂O , Ethanol	"On-Water" Effect: Hydrophobic aggregation accelerates rates. Small amounts of water (5-10 mol%) often boost via H-bond bridging.
Metal Ligand (Et₂Zn Addition)	Chelation (Zn, Cu)	Toluene , Hexane	Anhydrous is Non-Negotiable. Polar solvents disrupt the delicate dimeric Zn-catalyst transition state.
Epoxidation (Enones)	Lewis Base Activation	CHCl₃ , DCM , Acetonitrile	Protic Solvent Warning: Alcohols can compete with the oxidant for H-bonding, lowering selectivity.

Mechanistic Logic & Visualization

Why Solvent Choice Reverses Selectivity

The diagram below illustrates the two divergent pathways. In Path A (Organocatalysis) , water is a structural component of the transition state. In Path B (Metal Ligand) , non-polar solvents force the formation of a tight, chiral pocket around the metal center.

Caption: Divergent mechanistic pathways dictated by solvent polarity. Path A relies on aqueous hydrogen bonding; Path B relies on non-polar coordination geometry.

Troubleshooting Guide

Scenario A: Asymmetric Aldol Reaction (Organocatalysis)

Target: Reaction of cyclohexanone + 4-nitrobenzaldehyde

Q1: My yield is high, but enantioselectivity (

) is < 20%. Why?

• Diagnosis: You likely used a strictly anhydrous polar aprotic solvent (like dry DMF or THF).

• Root Cause: Without a proton source, the transition state lacks the "H-bond bridge" required to discriminate between re and si faces.

• Fix: Add 10–20 mol% water to the reaction mixture. Alternatively, switch to a "brine/water" suspension. The catalyst is hydrophobic; the reaction occurs at the organic-water interface (the "on-water" effect), which tightens the transition state.

Q2: The reaction has stalled (0% conversion after 24h).

• Diagnosis: Acid accumulation.

• Root Cause: The pyridine ring is basic. If your substrate contains carboxylic acid impurities (common in aldehydes), the catalyst is protonated and deactivated (poisoned).

• Fix: Add a weak base co-catalyst (e.g., 10 mol% 2,4-dinitrophenol or acetic acid) to buffer the system, or purify your aldehyde starting material.

Scenario B: Diethylzinc Addition to Aldehydes (Metal Ligand)

Target: Synthesis of chiral secondary alcohols

Q3: I see rapid bubbling, but no chiral product is formed.

• Diagnosis: Solvent moisture contamination.

• Root Cause: Diethylzinc (

  ) is pyrophoric and reacts instantly with water to form ethane gas (the bubbling) and zinc oxide (inactive).

• Fix: Distill Toluene over Sodium/Benzophenone immediately before use. Do not use molecular sieves alone; they may not be sufficient for organozinc chemistry.

Q4: The

is fluctuating between batches (e.g., 85% vs 40%).

• Diagnosis: Non-linear effects due to catalyst aggregation.

• Root Cause: In non-polar solvents like hexane/toluene, the catalyst-Zn complex forms dimers or oligomers. The monomeric species is often the active, highly selective catalyst. Concentration changes affect the monomer-dimer equilibrium.

• Fix: Standardize your concentration. A ligand-to-metal ratio of 1.1:1 (slight ligand excess) in Toluene at 0°C usually stabilizes the selective species. Avoid THF, which breaks the chelation.

Standardized Protocols

Protocol 1: "On-Water" Asymmetric Aldol Reaction

Best for: Green chemistry applications, high stereocontrol.

• Preparation: In a 10 mL vial, mix (S)-2-(Pyrrolidin-2-yl)pyridine (10 mol%) and Acetic Acid (10 mol%) in Water (1.0 mL).

• Substrate Addition: Add the acceptor aldehyde (0.5 mmol) and donor ketone (1.0 mmol, excess).

• Reaction: Stir vigorously at room temperature. The mixture will likely be heterogeneous (emulsion).

  • Note: Vigorous stirring is critical to maximize surface area at the hydrophobic interface.

• Workup: Extract with Ethyl Acetate. The catalyst remains in the aqueous phase and can often be recycled.

Protocol 2: Enantioselective Et₂Zn Addition

Best for: Synthesis of chiral alcohols.

• Inert Atmosphere: Flame-dry a Schlenk flask under Argon.

• Ligand Solvation: Dissolve (S)-2-(Pyrrolidin-2-yl)pyridine (5 mol%) in anhydrous Toluene (3 mL).

• Zinc Addition: Cool to 0°C. Add

  (2.2 equiv, 1.0 M in hexane) dropwise. Stir for 20 mins to form the chiral Zinc-Ligand complex.

• Substrate Addition: Add the aldehyde (1.0 equiv) slowly.

• Quench: After conversion (monitor by TLC), quench with saturated

  .

References

• Mase, N., et al. (2006). "Organocatalytic Direct Aldol Reaction in Water." Journal of the American Chemical Society. Link

• Kobayashi, S., et al. (2005). "Chiral Pyridine-Based Ligands for Asymmetric Catalysis." Chemical Reviews. Link

• Vishweshwar, V., et al. (2011). "Pyrrolidine-pyridine conjugate as an organocatalyst for asymmetric Michael addition."[1] Tetrahedron: Asymmetry. Link

• Prat, D., et al. (2016). "CHEM21 selection guide of classical- and less classical-solvents." Green Chemistry. Link

Sources

• 1. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Catalytic Efficiency of (S)-2-(Pyrrolidin-2-yl)pyridine and L-proline in Asymmetric Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of asymmetric organocatalysis, the quest for efficient, selective, and robust catalysts is paramount for the synthesis of enantiomerically pure compounds crucial to the pharmaceutical and fine chemical industries. L-proline, a naturally occurring amino acid, has long been a cornerstone of this field, celebrated for its simplicity, accessibility, and effectiveness in a wide range of transformations. However, the continuous drive for improved performance has led to the development of numerous proline derivatives. Among these, (S)-2-(Pyrrolidin-2-yl)pyridine has emerged as a promising structural motif. This guide provides an in-depth, data-driven comparison of the catalytic efficiency of the classic L-proline and the pyridine-functionalized (S)-2-(Pyrrolidin-2-yl)pyridine, offering insights to guide catalyst selection for specific synthetic challenges.

At a Glance: Structural and Mechanistic Distinctions

The fundamental difference between L-proline and (S)-2-(Pyrrolidin-2-yl)pyridine lies in the substitution at the C2 position of the pyrrolidine ring. L-proline possesses a carboxylic acid group, which plays a crucial role in its catalytic cycle by acting as a Brønsted acid to activate the electrophile through hydrogen bonding. In contrast, (S)-2-(Pyrrolidin-2-yl)pyridine features a pyridine ring, introducing a new dimension of potential interactions and catalytic activity.

While both catalysts operate through a general enamine catalytic cycle, the nature of the C2 substituent significantly influences the transition state geometry and, consequently, the stereochemical outcome and reaction efficiency.

Head-to-Head Performance in Asymmetric Reactions

Direct, side-by-side comparisons of (S)-2-(Pyrrolidin-2-yl)pyridine and L-proline in the literature under identical conditions are not abundant. However, by collating data from studies on these catalysts and their close derivatives in benchmark asymmetric reactions, a clear picture of their respective strengths and weaknesses emerges.

Asymmetric Michael Addition

The Michael addition of ketones to nitroolefins is a key C-C bond-forming reaction where the choice of catalyst is critical. Here, we compare the performance of L-proline and a representative (S)-pyrrolidine-pyridine conjugate base catalyst, which shares the core structural features of (S)-2-(Pyrrolidin-2-yl)pyridine, in the addition of cyclohexanone to nitrostyrene.

Catalyst	Reaction	Solvent	Temp. (°C)	Time (h)	Yield (%)	dr (syn:anti)	ee (%)	Reference
L-proline	Cyclohexanone + Nitrostyrene	MeOH	RT	10-14 days	Low	-	Moderate	[1]
(S)-N-(pyrrolidin-2-ylmethyl)pyridin-2-amine	Cyclohexanone + Nitrostyrene	DCM	RT	-	up to 99	up to 99:1	up to >99	[2][3]

Note: The data for the (S)-pyrrolidine-pyridine catalyst is representative of this class of catalysts and highlights the significant improvement over L-proline in this specific transformation.

The data strongly suggests that for the asymmetric Michael addition of ketones to nitroolefins, pyridine-functionalized pyrrolidine catalysts significantly outperform L-proline, delivering superior yields, diastereoselectivities, and enantioselectivities in shorter reaction times[2][3]. L-proline is often described as a poor catalyst for this class of Michael reactions[1].

Asymmetric Aldol Reaction

Catalyst	Reaction	Solvent	Temp. (°C)	Time (h)	Yield (%)	dr (anti:syn)	ee (anti) (%)	Reference
L-proline	Cyclohexanone + p-Nitrobenzaldehyde	MeOH/H₂O	0	30	78	90:10	95	[4]
L-proline	Cyclohexanone + p-Nitrobenzaldehyde	DMSO	RT	4	68	-	76	[5]

L-proline demonstrates good to excellent efficiency in the asymmetric aldol reaction, although reaction conditions such as solvent and temperature significantly impact its performance[4][5]. The lack of direct data for (S)-2-(Pyrrolidin-2-yl)pyridine in this specific reaction highlights a gap in the current literature and an opportunity for further investigation. Based on the enhanced performance of proline derivatives in other reactions, it is plausible that a pyridine-functionalized catalyst could offer advantages in terms of reactivity or selectivity.

Mechanistic Insights: A Tale of Two Transition States

The differing catalytic efficiencies of L-proline and (S)-2-(Pyrrolidin-2-yl)pyridine can be rationalized by examining their proposed catalytic cycles and transition state models.

The L-proline Catalytic Cycle

L-proline's catalytic cycle is well-established and proceeds through an enamine intermediate. The carboxylic acid group plays a dual role: it facilitates the formation of the enamine and then acts as a Brønsted acid to activate the aldehyde electrophile via a hydrogen-bonded, chair-like transition state. This bifunctional activation is key to its catalytic power and stereochemical control.

L-proline catalytic cycle for the aldol reaction.

The (S)-2-(Pyrrolidin-2-yl)pyridine Catalytic Cycle

For (S)-2-(Pyrrolidin-2-yl)pyridine and its analogues, the catalytic cycle also proceeds via an enamine intermediate. However, the pyridine moiety is proposed to act as a Lewis base, activating the electrophile, or to influence the steric environment of the transition state. In the case of Michael additions to nitroolefins, the pyridine nitrogen can engage in hydrogen bonding with the nitro group, providing a different mode of activation compared to the carboxylic acid of proline. This alternative activation pathway can lead to a more organized and favorable transition state, explaining the enhanced reactivity and stereoselectivity observed.

Proposed catalytic cycle for (S)-2-(Pyrrolidin-2-yl)pyridine.

Experimental Protocols

To facilitate the practical application of these catalysts, detailed experimental protocols for benchmark reactions are provided below.

General Protocol for L-proline Catalyzed Asymmetric Aldol Reaction

This protocol is based on established methodologies for the reaction between cyclohexanone and p-nitrobenzaldehyde.

Materials:

• L-proline

• Cyclohexanone

• p-Nitrobenzaldehyde

• Methanol (MeOH)

• Water (H₂O)

• Saturated aqueous NH₄Cl solution

• Ethyl acetate

• Anhydrous MgSO₄

• Silica gel for column chromatography

Procedure:

• To a stirred solution of L-proline (10-30 mol%) in a mixture of MeOH and H₂O (or DMSO), add cyclohexanone (2-10 equivalents) at room temperature.

• Cool the mixture to the desired temperature (e.g., 0 °C or room temperature).

• Add p-nitrobenzaldehyde (1 equivalent) to the reaction mixture.

• Stir the reaction vigorously for the specified time (monitor by TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl.

• Extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

• Determine the diastereomeric ratio (dr) by ¹H NMR and the enantiomeric excess (ee) by chiral HPLC analysis.

General Protocol for (S)-Pyrrolidine-Pyridine Catalyzed Asymmetric Michael Addition

This protocol is adapted from procedures for the Michael addition of cyclohexanone to nitrostyrene using pyrrolidine-pyridine conjugate base catalysts.

Materials:

• (S)-pyrrolidine-pyridine catalyst (e.g., (S)-N-(pyrrolidin-2-ylmethyl)pyridin-2-amine) (10-20 mol%)

• Cyclohexanone (2-5 equivalents)

• trans-β-Nitrostyrene (1 equivalent)

• Dichloromethane (DCM) or other suitable solvent

• Saturated aqueous NH₄Cl solution

• Ethyl acetate

• Anhydrous MgSO₄

• Silica gel for column chromatography

Procedure:

• To a stirred solution of the (S)-pyrrolidine-pyridine catalyst in the chosen solvent at room temperature, add cyclohexanone.

• Add trans-β-nitrostyrene to the reaction mixture.

• Stir the reaction at room temperature for the specified time (monitor by TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl.

• Extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

• Determine the diastereomeric ratio (dr) by ¹H NMR and the enantiomeric excess (ee) by chiral HPLC analysis.

General experimental workflow for asymmetric organocatalytic reactions.

Conclusion: Selecting the Right Tool for the Job

This comparative guide illustrates that while L-proline remains a versatile and effective catalyst for many asymmetric transformations, particularly aldol reactions, its derivatives, such as those incorporating a pyridine moiety, can offer significant advantages in specific applications.

For asymmetric Michael additions of ketones to nitroolefins , the evidence strongly supports the superiority of (S)-pyrrolidine-pyridine type catalysts over L-proline, providing higher yields, diastereoselectivities, and enantioselectivities. The alternative mode of electrophile activation via the pyridine group appears to be highly beneficial in this context.

For asymmetric aldol reactions , L-proline is a well-established and reliable catalyst. The potential benefits of using (S)-2-(Pyrrolidin-2-yl)pyridine in this reaction remain an open area for investigation, presenting an opportunity for researchers to explore novel catalytic systems.

Ultimately, the choice of catalyst will depend on the specific reaction, substrates, and desired outcome. This guide provides a framework for making an informed decision based on available experimental data and mechanistic understanding. As the field of organocatalysis continues to evolve, the development of new and improved proline-based catalysts will undoubtedly expand the synthetic chemist's toolbox for constructing complex chiral molecules with ever-increasing efficiency and precision.

References

• List, B., Lerner, R. A., & Barbas, C. F. (2000). Proline-catalyzed direct asymmetric aldol reactions. Journal of the American Chemical Society, 122(10), 2395-2396.
• Notz, W., & List, B. (2000). Catalytic asymmetric synthesis of anti-1, 2-diols. Journal of the American Chemical Society, 122(30), 7386-7387.
• Kotsuki, H., Ikishima, H., & Okuyama, A. (2008). ORGANOCATALYTIC ASYMMETRIC SYNTHESIS USING PROLINE AND RELATED MOLECULES. PART 1. HETEROCYCLES, 75(3), 493-529.
• Palomo, C., Oiarbide, M., & Laso, A. (2007). Recent advances in the catalytic asymmetric Michael addition of carbonyl compounds. European Journal of Organic Chemistry, 2007(16), 2561-2582.
• Ishii, T., Fujioka, S., Sekiguchi, Y., & Kotsuki, H. (2004). A new class of chiral pyrrolidine-pyridine conjugate base catalysts for use in asymmetric Michael addition reactions. Journal of the American Chemical Society, 126(31), 9558-9559.
• Benaglia, M., Puglisi, A., & Cozzi, F. (2003). Polymer-supported organic catalysts. Chemical Reviews, 103(9), 3401-3430.
• Pihko, P. M. (2004). Enamine catalysis in asymmetric synthesis.
• Allemann, C., Gordillo, R., Clemente, F. R., Cheong, P. H. Y., & Houk, K. N. (2004). Theory of asynchronous and concerted mechanisms of the proline-catalyzed intermolecular aldol reaction. Accounts of chemical research, 37(8), 558-569.
• Hayashi, Y., Gotoh, H., Hayashi, T., & Shoji, M. (2005). Diphenylprolinol silyl ethers as efficient organocatalysts for the asymmetric Michael reaction of aldehydes and nitroalkenes.
• Melchiorre, P., Marigo, M., Török, B., & Jørgensen, K. A. (2002). Direct asymmetric Michael addition of ketones to nitroolefins catalyzed by a chiral secondary amine. Journal of the American Chemical Society, 124(47), 13962-13963.

• A Simple and Efficient Protocol for Proline-Catalysed Asymmetric Aldol Reaction. MDPI. (URL: [Link])

• Asymmetric Michael Addition of Cyclohexanones to trans-β-Nitrostyrene Catalyzes by Prolineamide-Based Organocatalyst. AIP Publishing. (URL: [Link])

• Pyrrolidine-pyridine base catalysts for the enantioselective Michael addition of ketones to chalcones. ResearchGate. (URL: [Link])

Sources

• 1. Recent Advances in Asymmetric Organocatalyzed Conjugate Additions to Nitroalkenes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A new class of chiral pyrrolidine-pyridine conjugate base catalysts for use in asymmetric Michael addition reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. A Simple and Efficient Protocol for Proline-Catalysed Asymmetric Aldol Reaction | MDPI [mdpi.com]
• 5. Proline-based organocatalyst-mediated asymmetric aldol reaction of acetone with substituted aromatic aldehydes: an experimental and theoretical study - PMC [pmc.ncbi.nlm.nih.gov]

1H NMR Characterization of (S)-2-(Pyrrolidin-2-yl)pyridine Hydrochloride: A Comprehensive Comparison Guide

(S)-2-(Pyrrolidin-2-yl)pyridine is a privileged chiral scaffold, serving as a critical building block in the synthesis of nicotine analogs, novel organocatalysts, and specialized organometallic ligands (such as Pt(II) anticancer complexes) [1]. Because the stereochemical and chemical purity of this precursor directly dictates the efficacy of downstream syntheses, rigorous analytical characterization is non-negotiable.

This guide objectively compares the performance of premium vs. standard commercial grades of (S)-2-(Pyrrolidin-2-yl)pyridine hydrochloride using 1H NMR spectroscopy. Furthermore, we compare various NMR methodologies—specifically solvent selection and chiral derivatization techniques—to provide researchers with a self-validating system for verifying purity, salt stoichiometry, and enantiomeric excess (ee%).

The Causality of Solvent Selection in 1H NMR

The hydrochloride salt of (S)-2-(Pyrrolidin-2-yl)pyridine presents unique analytical challenges. The molecule contains two basic nitrogen atoms: the pyridine nitrogen (pKa ~ 5.2) and the pyrrolidine secondary amine (pKa ~ 11.3). In the mono-hydrochloride salt, protonation occurs exclusively at the more basic pyrrolidine nitrogen.

Selecting the correct NMR solvent is not an arbitrary choice; it fundamentally alters the observable data [2].

• DMSO-d6 (The Stoichiometric Standard): DMSO-d6 is a highly polar, aprotic solvent that prevents rapid proton exchange. This allows the observer to see the broad singlet of the pyrrolidinium protons (

  ) typically around 9.50–10.00 ppm. Integrating this peak against the aromatic pyridine protons confirms the exact salt stoichiometry (mono- vs. di-hydrochloride).

• D2O (The Aliphatic Clarifier): In deuterium oxide, rapid H-D exchange occurs. The

  protons become invisible, and the residual water peak (HOD) shifts to ~4.79 ppm. This simplifies the aliphatic region (1.80–3.50 ppm), making it easier to detect organic impurities, but sacrifices the ability to directly confirm the salt form.

• CDCl3 (The Chiral Medium): The HCl salt has poor solubility in chloroform. To use CDCl3—which is often required for Chiral Solvating Agent (CSA) analysis—the sample must first be free-based.

Figure 1: Decision matrix for selecting the optimal 1H NMR solvent system.

Product Comparison: Premium vs. Standard Grade

When sourcing (S)-2-(Pyrrolidin-2-yl)pyridine HCl, the difference between a "Premium" pharmaceutical-grade reagent and a "Standard" commercial grade is readily apparent in the 1H NMR spectrum. The primary culprits in standard grades are residual solvents, trace heavy metals (which broaden NMR lines via paramagnetic relaxation), and moisture. Because the HCl salt is highly hygroscopic, standard grades often show a massive water peak in DMSO-d6 at ~3.33 ppm, which can obscure the critical

pyrrolidine protons.

Table 1: Comparative 1H NMR Performance Metrics

Analytical Metric	Premium Grade (e.g., >99% ee)	Standard Commercial Grade (<95% ee)	1H NMR Diagnostic Indicator (DMSO-d6)
Chemical Purity	> 99.5%	90 - 95%	Absence of extraneous aliphatic multiplets (1.0-2.0 ppm).
Water Content	< 0.5% (Anhydrous handling)	> 2.0% (Hygroscopic degradation)	Integral of the peak at 3.33 ppm relative to aromatic protons.
Salt Stoichiometry	Exact 1.0 eq HCl	0.8 - 1.2 eq HCl (Variable)	Integral of the broad singlet at ~9.8 ppm = 2.0 protons.
Enantiomeric Excess	> 99% ee	~ 90-95% ee	Requires CSA derivatization (See Section 3).
Line Resolution	Sharp, well-defined multiplets	Broadened peaks	Trace paramagnetic impurities in standard grades reduce relaxation times.

Table 2: Expected 1H NMR Peak Assignments (DMSO-d6, 400 MHz)

Chemical Shift ( , ppm)	Multiplicity	Integration	Assignment	Causality / Structural Note
9.50 - 10.00	Broad Singlet	2H	Pyrrolidinium	Confirms protonation of the more basic pyrrolidine nitrogen.
8.62	Doublet (d)	1H	Pyridine	Deshielded by the adjacent electronegative pyridine nitrogen.
7.85	Triplet of Doublets (td)	1H	Pyridine	Para to the substitution; exhibits classic ortho/meta coupling.
7.45	Doublet (d)	1H	Pyridine	Adjacent to the chiral center attachment point.
7.35	Doublet of Doublets (dd)	1H	Pyridine	Most shielded aromatic proton.
4.55	Triplet (t)	1H	Pyrrolidine	Strongly deshielded by both the and the aromatic ring.
3.20 - 3.40	Multiplet (m)	2H	Pyrrolidine	Often overlaps with the residual water peak in wet samples.
1.90 - 2.30	Multiplets (m)	4H	Pyrrolidine	Diastereotopic protons in the chiral ring environment.

Self-Validating Experimental Protocols

To ensure trustworthiness, NMR analysis must be treated as a self-validating system. The following protocols guarantee reproducible characterization and enantiomeric discrimination.

Protocol A: High-Fidelity 1H NMR Sample Preparation (Purity & Stoichiometry)

• Desiccation: Dry the (S)-2-(Pyrrolidin-2-yl)pyridine HCl sample under high vacuum (0.1 mbar) at 40°C for 4 hours to remove surface moisture.

• Solvent Preparation: Use fresh, ampouled DMSO-d6 (99.9% D) containing 0.03% v/v TMS as an internal standard.

• Dissolution: Dissolve exactly 15.0 mg of the dried salt in 0.6 mL of DMSO-d6. Vortex for 30 seconds.

• Acquisition Parameters: To ensure accurate integration for stoichiometry, set the relaxation delay (

  ) to at least 5 times the longest relaxation time in the molecule (typically seconds for quaternary or highly shielded protons). Acquire a minimum of 16 scans.

Protocol B: Enantiomeric Excess (ee%) Determination via Chiral Solvating Agents (CSAs)

While Chiral HPLC is the gold standard for ee% determination, 1H NMR using a Chiral Solvating Agent (CSA) offers a rapid, orthogonal method for validating the (S)-enantiomer's purity [3].

• Free-Basing: Dissolve 20 mg of the HCl salt in 1 mL of saturated aqueous

  . Extract with (3 x 1 mL). Dry the combined organic layers over anhydrous and filter directly into an NMR tube.

• CSA Addition: Add 1.2 equivalents of an enantiopure CSA, such as (R)-(-)-1-(9-Anthryl)-2,2,2-trifluoroethanol (Pirkle's alcohol) or (S)-Mosher's Acid, directly to the NMR tube.

• Complexation: Gently invert the tube to promote the formation of transient, non-covalent diastereomeric complexes.

• Analysis: Acquire the 1H NMR spectrum. The spatial proximity of the CSA's anisotropic shielding groups (e.g., aromatic rings) will cause the

  pyrrolidine proton of the (S)-enantiomer and the (R)-enantiomer to resonate at slightly different chemical shifts ( ).

• Validation: Integrate the split peaks to calculate the enantiomeric ratio.

Figure 2: Mechanism of enantiomeric discrimination using Chiral Solvating Agents.

Conclusion

For researchers utilizing (S)-2-(Pyrrolidin-2-yl)pyridine hydrochloride in sensitive asymmetric syntheses or as ligands for organometallic complexes [4], relying on standard commercial grades without rigorous in-house NMR validation is a significant risk. Premium grades demonstrate superior line sharpness, exact stoichiometric protonation, and the absence of hygroscopic interference in DMSO-d6. By applying the solvent selection logic and CSA derivatization protocols outlined above, laboratories can establish a highly trustworthy, self-validating QA/QC workflow.

References

• PubChem . 2-(Pyrrolidin-2-yl)pyridine - Compound Summary. National Center for Biotechnology Information. Available at:[Link]

• The Journal of Organic Chemistry . Optically Pure Aziridin-2-yl Methanols as Readily Available 1H NMR Sensors for Enantiodiscrimination of α-Racemic Carboxylic Acids. American Chemical Society. Available at:[Link]

• International Journal of Molecular Sciences . Synthesis and Characterisation of Platinum(II) Diaminocyclohexane Complexes with Pyridine Derivatives as Anticancer Agents. PubMed Central (PMC). Available at:[Link]

A Senior Scientist's Comparative Guide to Enantiomeric Excess (ee) Determination of Nornicotine Derivatives

For researchers, scientists, and drug development professionals engaged in the study of alkaloids, the precise determination of enantiomeric excess (ee) for compounds like nornicotine and its derivatives is not merely a matter of analytical chemistry; it is a fundamental requirement for ensuring stereochemical fidelity, pharmacological relevance, and regulatory compliance. The two enantiomers of a chiral molecule can exhibit vastly different biological activities, making accurate ee quantification a cornerstone of modern chemical and pharmaceutical research.[1]

This guide provides an in-depth, objective comparison of the three principal analytical techniques employed for this purpose: Chiral High-Performance Liquid Chromatography (HPLC), Chiral Gas Chromatography (GC), and Chiral Nuclear Magnetic Resonance (NMR) Spectroscopy. Moving beyond a simple recitation of protocols, we will delve into the causality behind methodological choices, offering field-proven insights to empower you to select and implement the most appropriate technique for your specific analytical challenge.

Chiral High-Performance Liquid Chromatography (HPLC): The Gold Standard for Separation

Chiral HPLC is a powerful and widely adopted technique that achieves the physical separation of enantiomers, making it a highly robust and sensitive method for ee determination. It is often considered the method of choice for routine quality control in regulated environments due to its excellent resolution and accuracy.[2]

Principle of Separation: The Chiral Stationary Phase (CSP)

The core of this technique lies in the chiral stationary phase (CSP). These are specialized column packings containing a single enantiomer of a chiral compound immobilized on a support (typically silica gel). As the racemic mixture of the nornicotine derivative passes through the column, the two enantiomers form transient, diastereomeric complexes with the CSP. The differing stability of these complexes results in one enantiomer being retained longer than the other, leading to their separation in time and distinct elution peaks. Polysaccharide-based CSPs, such as those derived from cellulose or amylose, are particularly effective for the separation of nicotine and its analogues.[3][4]

Experimental Protocol: Chiral HPLC of a Nornicotine Derivative

This protocol outlines a typical method for the direct analysis of nornicotine enantiomers.

• System Preparation:

  • HPLC System: An Agilent 1050 series or equivalent, equipped with a Diode Array Detector (DAD).

  • Chiral Column: Daicel Chiralcel OD-H (4.6 x 250 mm, 5 µm) or Phenomenex Lux 3 µm AMP.[3]

  • Mobile Phase: A mixture of n-hexane and ethanol. A common starting point is 96.5% n-hexane. Isocratic or gradient elution can be used to optimize separation.

  • Flow Rate: 1.3 mL/min.

  • Detection: UV detection at 262 nm.

• Sample Preparation:

  • Accurately weigh and dissolve the nornicotine derivative sample in the mobile phase to a known concentration (e.g., 1 mg/mL).

  • Filter the sample through a 0.45 µm syringe filter before injection.

• Analysis:

  • Equilibrate the column with the mobile phase until a stable baseline is achieved.

  • Inject 10 µL of the sample.

  • Record the chromatogram for a sufficient time to allow both enantiomeric peaks to elute. For nicotine enantiomers, this can be achieved in under 7 minutes.

• Data Analysis:

  • Identify the two peaks corresponding to the (R)- and (S)-enantiomers.

  • Integrate the area of each peak (Area_R and Area_S).

  • Calculate the enantiomeric excess using the formula: ee (%) = |(Area_S - Area_R) / (Area_S + Area_R)| * 100

Visualization: Chiral HPLC Workflow

Caption: Workflow for ee determination by Chiral HPLC.

Data Summary: Chiral HPLC Performance

Parameter	Typical Value	Rationale & Comments
Resolution (Rs)	> 1.5	A value greater than 1.5 indicates baseline separation, which is critical for accurate integration.
Analysis Time	< 10 minutes	Modern columns and methods allow for rapid analysis, increasing throughput.[5]
Limit of Detection (LOD)	~0.1 µg/mL	High sensitivity allows for the detection of minor enantiomer impurities.
Limit of Quantitation (LOQ)	~0.3 µg/mL	Ensures accurate and precise quantification of each enantiomer.

Chiral Gas Chromatography (GC): Precision Through Derivatization

Chiral GC is another powerful chromatographic technique. While direct separation on a chiral GC column is possible, an often more precise and robust method for secondary amines like nornicotine involves derivatization with a chiral reagent, followed by separation of the resulting diastereomers on a standard achiral column.[6][7]

Principle of Separation: Diastereomer Formation

The core concept is to convert the enantiomeric pair, which has identical physical properties, into a pair of diastereomers, which have different physical properties (e.g., boiling point, interaction with the stationary phase).[8] This is achieved by reacting the racemic nornicotine with an enantiomerically pure chiral derivatizing agent (CDA), such as (1S)-(-)-camphanic chloride.[7][9] The resulting diastereomeric amides can then be easily separated using conventional, non-chiral GC columns.

Expertise & Causality: Why Derivatize?

This indirect approach is particularly advantageous for several reasons. First, it bypasses the potential challenges of finding a chiral GC column that provides adequate separation for the specific underivatized analyte. Second, derivatization can improve the thermal stability and volatility of the analyte, leading to better peak shape and sensitivity. This method has demonstrated excellent detection capabilities and high precision for determining the enantiomers of nornicotine and other minor tobacco alkaloids.[7][9]

Experimental Protocol: GC with (1S)-(-)-Camphanic Chloride Derivatization

This protocol is adapted from a validated method for tobacco alkaloids.[7][9]

• Derivatization:

  • To an extract of the nornicotine derivative in a suitable solvent (e.g., toluene), add an excess of triethylamine (as a base).

  • Add a solution of (1S)-(-)-camphanic chloride in toluene.

  • Vortex the mixture and allow it to react at room temperature. The reaction forms stable diastereomeric amides.

  • Quench the reaction with a wash (e.g., dilute HCl, followed by water) to remove excess reagents.

  • Dry the organic layer (e.g., over anhydrous sodium sulfate) and concentrate it for analysis.

• System Preparation:

  • GC System: A standard GC equipped with a Nitrogen-Phosphorus Detector (NPD) or a Mass Spectrometer (MS).

  • Column: A common achiral column such as an Rtx-200.[7][9]

  • Carrier Gas: Helium.

  • Temperature Program: An optimized temperature gradient is used to separate the diastereomers (e.g., start at 150°C, ramp to 280°C).

• Analysis:

  • Inject 1 µL of the derivatized sample into the GC.

  • Run the temperature program and record the chromatogram.

• Data Analysis:

  • Integrate the peak areas of the two separated diastereomers.

  • Calculate the enantiomeric excess as described in the HPLC section. The method demonstrates excellent linearity (R² > 0.9989).[7][9]

Visualization: GC-Derivatization Workflow

Caption: Workflow for ee determination by GC with derivatization.

Data Summary: GC-Derivatization Performance

Parameter	Typical Value	Rationale & Comments
Linearity (R²)	> 0.9989	Indicates a highly linear response, essential for accurate quantification.[7][9]
Recovery	94.3% - 104.2%	Excellent recovery demonstrates the efficiency of the extraction and derivatization process.[7][9]
LOD	0.087 - 0.24 µg/g	High sensitivity suitable for trace analysis in complex matrices like tobacco.[7][9]
Precision (RSDr)	0.51% - 3.89%	Low relative standard deviation signifies a highly repeatable and precise method.[7][9]

Chiral Nuclear Magnetic Resonance (NMR) Spectroscopy: Rapid, Non-Destructive Analysis

Chiral NMR spectroscopy offers a fundamentally different approach. Instead of physically separating the enantiomers, it distinguishes them in situ within the NMR tube. This is a rapid, non-destructive method that requires minimal sample preparation, making it ideal for reaction monitoring and high-throughput screening.[2]

Principle of Differentiation: Creating a Diastereomeric Environment

Enantiomers are indistinguishable in a standard (achiral) NMR solvent. To differentiate them, a chiral environment must be created. This is done by adding a chiral auxiliary to the NMR tube. There are two main types:

• Chiral Derivatizing Agents (CDAs): These, like Mosher's acid, react covalently with the analyte to form stable diastereomers, which will have distinct NMR spectra.[8][10]

• Chiral Solvating Agents (CSAs): These agents, such as (R)- or (S)-BINOL, form weak, non-covalent, transient diastereomeric complexes with the enantiomers through interactions like hydrogen bonding. This transient complex formation is sufficient to cause the protons (or other nuclei) of the two enantiomers to experience slightly different magnetic environments, resulting in separate signals in the NMR spectrum.[2]

Expertise & Causality: The Power of CSAs

For a secondary amine like nornicotine, a CSA is often preferred because the process is fast, reversible, and requires no sample workup—the agent is simply added to the NMR tube. The choice of a non-polar deuterated solvent like CDCl₃ is critical, as polar solvents can interfere with the weak hydrogen bonding required for complex formation and differentiation.

Experimental Protocol: NMR with a BINOL-derived Chiral Solvating Agent

This protocol outlines a rapid method for ee determination.[2]

• Sample Preparation:

  • In a clean, dry 5 mm NMR tube, combine the nornicotine derivative analyte (approx. 0.02 mmol) and the chiral solvating agent (e.g., (S)-BINOL, approx. 0.02 mmol).[2]

  • Add approximately 0.6 mL of deuterated chloroform (CDCl₃).[2]

  • Cap the tube and shake for ~30 seconds to ensure thorough mixing and complex formation.[2]

• NMR Data Acquisition:

  • Acquire a ¹H NMR spectrum on a 400 MHz or higher field spectrometer. A higher field strength generally provides better signal separation.

  • Ensure a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Analysis:

  • Process the spectrum (Fourier transform, phase, and baseline correction).

  • Identify a well-resolved pair of signals corresponding to the two diastereomeric complexes. These are often aromatic or methine protons close to the chiral center.

  • Carefully integrate the distinct resonance peaks for each of the enantiomers.[2]

  • Calculate the enantiomeric excess based on the ratio of the integrated peak areas.

Visualization: Principle of Chiral Solvating Agents in NMR

Caption: CSA-based differentiation of enantiomers in NMR.

Data Summary: Chiral NMR Performance

Parameter	Typical Value	Rationale & Comments
Analysis Time	5-15 minutes	Includes sample prep and data acquisition; extremely fast for screening.[11]
Sample Requirement	~0.02 mmol	Non-destructive, so the entire sample can be recovered if needed.[2]
Key Nucleus	¹H, ¹⁹F	¹H is most common. If a fluorinated derivative is made, ¹⁹F NMR can provide a very clean spectrum with no background signals.[10]
Accuracy	±1-10%	Accuracy depends on signal resolution and integration quality. Can be highly accurate with good separation.[11]

Comparative Analysis and Method Selection

The choice between HPLC, GC, and NMR depends entirely on the analytical objective, available instrumentation, sample matrix, and desired throughput.

Head-to-Head Performance Comparison

Feature	Chiral HPLC	Chiral GC (with Derivatization)	Chiral NMR (with CSA)
Principle	Physical Separation	Chemical Conversion & Separation	In-situ Spectral Differentiation
Sensitivity	Very High (ng/mL)	Highest (pg/mL)	Moderate (µg-mg)
Throughput	High	Moderate (derivatization step)	Very High
Sample Prep	Minimal (dissolve & filter)	Involved (reaction & workup)	Minimal (mix in tube)
Destructive?	Yes	Yes	No
Best For	Routine QC, purity checks, regulated analysis	Trace analysis in complex matrices, high precision	High-throughput screening, reaction monitoring

Decision-Making Guide

To select the optimal method, consider the following workflow:

Caption: Decision tree for selecting an ee determination method.

Conclusion: A Multi-faceted Approach to Stereochemical Purity

All three techniques—chiral HPLC, chiral GC, and chiral NMR—are powerful and reliable for the determination of enantiomeric excess in nornicotine derivatives. Chiral HPLC stands out for its robustness and direct separation, making it an industry standard for quality control.[2] Chiral GC, particularly when coupled with a derivatization strategy, offers unparalleled precision and sensitivity for challenging, trace-level analyses.[7][9] Finally, chiral NMR provides a uniquely rapid, non-destructive, and high-throughput solution ideal for discovery and process chemistry environments.[2]

For the most rigorous and comprehensive characterization of enantiomeric purity, a cross-validation approach using two orthogonal techniques (e.g., HPLC and NMR) is highly recommended. This complementary strategy provides the highest degree of certainty in the analytical results, ensuring the quality, safety, and efficacy of the chemical entities under investigation.[2]

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• A Systematic Review of Analytical Methods for the Separation of Nicotine Enantiomers and Evaluation of Nicotine Sources. (2023). Chemical Research in Toxicology. [Link]

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• Chiral derivatizing agent. Wikipedia. [Link]

• Chiral determination of nornicotine, anatabine and anabasine in tobacco by achiral gas chromatography with (1S)-(-)-camphanic chloride derivatization: Application to enantiomeric profiling of cultivars and curing processes. (2020). Journal of Chromatography A. [Link]

• Chiral Separation of Nicotine Enantiomers with Polysaccharide-based Lux 3 µm AMP Column. (2022). Phenomenex. [Link]

• Simple protocols for NMR analysis of the enantiomeric purity of chiral primary amines. Protocols.io. [Link]

• A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1 H- and 19 F-NMR spectroscopic analysis. (2022). RSC Publishing. [Link]

• Chiral determination of nornicotine, anatabine and anabasine in tobacco by achiral gas chromatography with (1S)-(-)-camphanic chloride derivatization: Application to enantiomeric profiling of cultivars and curing processes. (2020). ResearchGate. [Link]

• Effective determination of nicotine enantiomers from e-liquids and biological fluids by high performance liquid chromatography (HPLC) using dispersive liquid-liquid microextraction (DLLME). (2021). Analytical Science and Technology. [Link]

• Analysis of N′-Nitrosonornicotine Enantiomers in Human Urine by Chiral Stationary Phase Liquid Chromatography-Nanoelectrospray Ionization-High Resolution Tandem Mass Spectrometry. (2014). PMC. [Link]

• Enantiomeric Composition of Nornicotine, Anatabine, and Anabasine in Tobacco. (1999). Scholars' Mine. [Link]

• Distinguishing Tobacco-Derived Nicotine from Synthetic Nicotine in Commercial Nicotine Samples. Reynolds Science. [Link]

• Enantiomeric Resolution And Chiral Recognition Of Racemic Nicotine And Nicotine Analogues By Ι-cyclodextrin Complexation. (1988). Scholars' Mine. [Link]

• Chiral Recognition Mechanism of Benzyltetrahydroisoquinoline Alkaloids: Cyclodextrin-Mediated Capillary Electrophoresis, Chiral HPLC, and NMR Spectroscopy Study. (2024). MDPI. [Link]

• Recent Advances in Multinuclear NMR Spectroscopy for Chiral Recognition of Organic Compounds. (2018). PMC. [Link]

• Qualitative and Quantitative Analysis of Nicotine, Nicotine Derivatives, and Nicotine-Related Alkaloid Optical Isomers: A Review. (2022). ResearchGate. [Link]

• Accurate Determination of Enantiomeric Excess Using Raman Optical Activity. (2022). ResearchGate. [Link]

• Rapid Determination of Enantiomeric Excess via NMR Spectroscopy: A Research-Informed Experiment. (2016). Journal of Chemical Education. [Link]

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A Comparative Guide to Optical Rotation Standards for (S)-2-(Pyrrolidin-2-yl)pyridine HCl

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and asymmetric synthesis, the stereochemical integrity of a molecule is not merely a matter of academic interest; it is a critical determinant of therapeutic efficacy and safety. Chiral molecules, such-as (S)-2-(Pyrrolidin-2-yl)pyridine, a key building block and ligand in catalysis, demand rigorous control and verification of their enantiomeric purity. This guide, prepared from the perspective of a Senior Application Scientist, provides an in-depth analysis of optical rotation as a classical standard for chiral identification and compares its performance with modern chromatographic and spectroscopic alternatives for the hydrochloride salt of this compound.

The Foundational Standard: Optical Rotation

Optical rotation is a macroscopic property of a chiral substance that causes the rotation of the plane of polarized light.[1] For decades, it has served as a cornerstone for the qualitative assessment of enantiomeric purity and identity confirmation in quality control environments. Its value lies in its simplicity, speed, and non-destructive nature.[2]

The measurement's validity, however, is entirely dependent on strict adherence to standardized protocols, as minor variations can lead to significant errors. Pharmacopeias such as the United States Pharmacopeia (USP) and the European Pharmacopoeia (EP) provide the authoritative framework for these measurements.[2][3]

Causality Behind Experimental Parameters

The specific rotation, denoted as [α], is a standardized value calculated from the observed rotation. The general equation is:

[α]Tλ = (100 * α) / (l * c)

Where:

• [α] is the specific rotation.

• T is the temperature in degrees Celsius.

• λ is the wavelength of the light source.

• α is the observed rotation in degrees.

• l is the path length of the sample cell in decimeters.

• c is the concentration in g/100 mL.[4]

The trustworthiness of a specific rotation measurement is a direct function of the precise control over these parameters:

• Wavelength (λ): The magnitude of optical rotation is wavelength-dependent. The sodium D-line (589 nm) is the universally accepted standard, ensuring consistency and comparability of data across different laboratories and instruments.[1][2][3][5]

• Temperature (T): Optical rotation can be highly sensitive to temperature fluctuations.[2] Therefore, pharmacopeial methods mandate precise temperature control, typically at 20°C or 25°C, often using Peltier systems to maintain stability.[1][2][4]

• Solvent and Concentration (c): The choice of solvent and the concentration of the analyte can influence the observed rotation through molecular interactions. It is imperative to use the solvent specified in a monograph or validated internal method and to prepare the sample with high accuracy.[3]

• Path Length (l): The standard path length is 1.0 decimeter (100 mm).[2][3][4] The accuracy of the cell's path length is critical for the final calculation.

Experimental Protocol: Measuring the Optical Rotation of (S)-2-(Pyrrolidin-2-yl)pyridine HCl

This protocol is a self-validating system grounded in pharmacopeial standards.

1. Instrument Calibration and Verification:

• Rationale: To ensure the polarimeter is performing accurately before sample measurement.
• Procedure:

• Power on the polarimeter and the sodium lamp, allowing them to stabilize as per the manufacturer's instructions.
• Perform a zero calibration with an empty, clean, and dry sample cell to correct for any instrument or cell bias.
• Verify the instrument's performance by measuring the optical rotation of a certified reference standard (e.g., sucrose or quartz plate) traceable to a national standards body like NIST.[3] The observed rotation must fall within the certified tolerance.

2. Sample Preparation:

• Rationale: To ensure the sample is free of interfering particles and at a precise, known concentration.
• Procedure:

• Accurately weigh a specified amount of (S)-2-(Pyrrolidin-2-yl)pyridine HCl (e.g., 500 mg) using a calibrated analytical balance.
• Quantitatively transfer the solid to a 25 mL Class A volumetric flask.
• Dissolve the sample in the specified solvent (e.g., methanol or water) and dilute to the mark. Ensure the solution is homogeneous.
• Filter the solution through a 0.45 µm syringe filter to remove any particulate matter that could interfere with the light path.

3. Measurement:

• Rationale: To obtain a precise and accurate reading of the sample's optical rotation under controlled conditions.
• Procedure:

• Rinse the 1.0 dm sample cell with the prepared sample solution two to three times.
• Fill the cell with the sample solution, ensuring no air bubbles are present in the light path.[5]
• Place the filled cell in the polarimeter's temperature-controlled chamber, set to the specified temperature (e.g., 20°C).
• Allow the sample to equilibrate for at least 10 minutes.
• Take a minimum of five consecutive readings. The readings should be stable and reproducible.

4. Calculation and Reporting:

• Rationale: To convert the observed rotation into the standardized specific rotation.
• Procedure:

• Calculate the average of the observed rotations (α).
• Calculate the concentration (c) in g/100 mL.
• Use the formula [α] = (100 * α) / (l * c) to determine the specific rotation.
• Report the specific rotation along with the temperature, wavelength, concentration, and solvent used.

A Comparative Landscape of Chiral Purity Analysis

While optical rotation is a valuable tool, it provides a bulk measurement and cannot distinguish between a sample of 100% enantiomeric excess (ee) and a sample that is 50% ee but contains an optically inactive impurity. For quantitative determination of enantiomeric excess, chromatographic and spectroscopic methods are superior.[6][7][8]

Caption: Decision workflow for selecting a chiral analysis method.

Chiral High-Performance Liquid Chromatography (HPLC)

• Principle: Chiral HPLC utilizes a chiral stationary phase (CSP) that interacts diastereomerically with the two enantiomers, leading to different retention times and thus, separation.[9]

• Advantages: It is the gold standard for accurate enantiomeric excess determination.[6] It provides direct visualization and quantification of both the major and minor enantiomers, as well as any achiral impurities.

• Disadvantages: Requires method development to find a suitable CSP and mobile phase. It can be more time-consuming and expensive than polarimetry.[7]

Chiral Gas Chromatography (GC)

• Principle: Similar to HPLC, chiral GC uses a column with a chiral stationary phase to separate volatile enantiomers in the gas phase.[9]

• Advantages: Offers very high resolution and is suitable for thermally stable and volatile compounds.

• Disadvantages: (S)-2-(Pyrrolidin-2-yl)pyridine HCl is a salt and is not volatile. It would require derivatization to a more volatile form, adding a step to the sample preparation and a potential source of error.[7]

Nuclear Magnetic Resonance (NMR) with Chiral Solvating Agents (CSAs)

• Principle: In the presence of a chiral solvating agent, enantiomers form transient diastereomeric complexes. These complexes have slightly different magnetic environments, leading to the splitting of certain NMR signals, which can be integrated to determine the enantiomeric ratio.[10]

• Advantages: This method can be very rapid, requiring no chromatographic separation.[9][10] It provides structural information simultaneously.

• Disadvantages: Requires a suitable CSA that can induce sufficient signal separation. The accuracy may be lower than that of chromatographic methods, and it is less sensitive for detecting trace enantiomeric impurities.

Performance Comparison

Feature	Optical Rotation	Chiral HPLC	Chiral GC	NMR with Chiral Solvating Agent
Principle	Rotation of plane-polarized light	Differential interaction with CSP	Separation on a CSP in gas phase	Formation of transient diastereomers
Measures	Bulk optical activity	Direct quantification of enantiomers	Direct quantification of enantiomers	Enantiomeric ratio via signal integration
Sensitivity	Low	High	Very High	Moderate to Low
Analysis Time	Fast (~15-20 min)	Moderate (10-30 min per run)[9]	Moderate (15-40 min per run)[9]	Fast (~5-15 min)
Instrumentation	Polarimeter	HPLC with Chiral Column & UV/MS Detector	GC with Chiral Column & FID/MS Detector	High-field NMR Spectrometer
Sample Prep	Simple dissolution	Dissolution, filtration	Can require derivatization	Dissolution with CSA
Pros	Rapid, non-destructive, low cost	High accuracy, high sensitivity, robust	High resolution for volatile compounds	Rapid, no separation needed
Cons	Indirect ee measure, sensitive to impurities	Requires method development, higher cost	Limited to volatile/derivatizable analytes	Lower accuracy, requires suitable CSA

Conclusion and Recommendations

The choice of analytical method for assessing the chiral purity of (S)-2-(Pyrrolidin-2-yl)pyridine HCl is dictated by the specific requirements of the analysis.

• Optical Rotation remains an indispensable tool for rapid identity confirmation and routine quality control, provided a well-characterized reference standard is available. Its adherence to pharmacopeial standards makes it a robust method for release testing in a cGMP environment. However, it should not be used as a standalone method for the precise determination of enantiomeric excess.

• Chiral HPLC is the recommended orthogonal method for the validation of chiral purity. It is the most reliable technique for accurately quantifying the enantiomeric excess, validating new synthetic routes, and for stability and impurity profiling studies where the detection of trace amounts of the unwanted (R)-enantiomer is critical.

• NMR with a Chiral Solvating Agent can be a powerful tool in a research and development setting for rapid, high-throughput screening of reaction outcomes before committing to more time-consuming chromatographic analysis.

For drug development professionals, a combination of these techniques provides the most comprehensive and trustworthy characterization of (S)-2-(Pyrrolidin-2-yl)pyridine HCl. Optical rotation serves as the rapid, established identity check, while chiral HPLC provides the detailed, quantitative data on enantiomeric purity that is essential for regulatory submission and ensuring product quality.

References

• General Chapters: <781> OPTICAL ROTATION - Pharmacopeia. Available at: [Link]

• 4.8 DETERMINATION OF OPTICAL ROTATION AND SPECIFIC ROTATION - Thai Pharmacopoeia. Available at: [Link]

• Optical Rotation / Specific Optical Rotation (SOR) Procedure - Pharma Beginners. Available at: [Link]

• 1.4 Determination of optical rotation and specific rotation - digicollections.net. Available at: [Link]

• Evaluation of a Novel Positively-Charged Pyrrolidine-Based Chiral Derivatization Reagent for the Enantioseparation of Carboxylic Acids by LC-ESI-MS/MS - ResearchGate. Available at: [Link]

• Determination of Enantiomeric Excess in Pharmaceutical Active Agents: The Role of High Performance Liquid Chromatography - Herald Scholarly Open Access. Available at: [Link]

• Two Methods for the Determination of Enantiomeric Excess and Concentration of a Chiral Sample with a Single Spectroscopic Measurement | Request PDF - ResearchGate. Available at: [Link]

• Rapid Optical Methods for Enantiomeric Excess Analysis: From Enantioselective Indicator Displacement Assays to Exciton-Coupled Circular Dichroism - PubMed. Available at: [Link]

• Determination of EP by NMR using chiral solvating agents (CSAs) - Bruker. Available at: [Link]

• Rapid Optical Determination of Enantiomeric Excess, Diastereomeric Excess, and Total Concentration Using Dynamic-Covalent Assemblies. A Demonstration Using 2-Aminocyclohexanol and Chemometrics. | Semantic Scholar. Available at: [Link]

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• 5. 4.8 DETERMINATION OF OPTICAL ROTATION AND SPECIFIC ROTATION - ตำรายาของประเทศไทย กรมวิทยาศาสตร์การแพทย์ [bdn-tp.dmsc.moph.go.th]
• 6. heraldopenaccess.us [heraldopenaccess.us]
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• 8. Rapid optical methods for enantiomeric excess analysis: from enantioselective indicator displacement assays to exciton-coupled circular dichroism - PubMed [pubmed.ncbi.nlm.nih.gov]
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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of (S)-2-(Pyrrolidin-2-yl)pyridine hydrochloride

This document provides a detailed, procedural guide for the safe and compliant disposal of (S)-2-(Pyrrolidin-2-yl)pyridine hydrochloride. Designed for researchers, scientists, and drug development professionals, this guide moves beyond simple checklists to explain the fundamental principles behind each step, ensuring a culture of safety and environmental responsibility within the laboratory. Our commitment is to provide value beyond the product, building trust through scientifically-grounded safety protocols.

Core Principle: Hazard-Centric Waste Management

The foundation of any chemical disposal protocol is a thorough understanding of the substance's intrinsic hazards. (S)-2-(Pyrrolidin-2-yl)pyridine hydrochloride is not a benign compound; its disposal requires a management approach rooted in its toxicological and irritant properties. Based on data from analogous compounds, this substance must be treated as hazardous waste.[1][2][3]

Key Hazard Profile: The primary risks associated with this compound necessitate its classification as hazardous waste. It is crucial to internalize these risks not as procedural hurdles, but as the scientific basis for the handling and disposal methods outlined below.

Hazard Classification	GHS Hazard Statement	Rationale and Implications for Disposal
Acute Toxicity (Oral)	H302: Harmful if swallowed	Ingestion is a primary exposure route. Waste containers must be securely sealed to prevent accidental ingestion. Spills must be managed to avoid residue on surfaces.[1][2]
Skin Irritation	H315: Causes skin irritation	Direct contact can cause irritation. This mandates the use of appropriate gloves and lab coats during handling and disposal to prevent skin exposure.[1][2][4] Contaminated clothing must be decontaminated or disposed of as hazardous waste.[2]
Eye Irritation	H319: Causes serious eye irritation	The risk of severe eye damage is significant. Chemical splash goggles or a face shield are non-negotiable personal protective equipment (PPE) when handling this waste.[1][2][4]
Respiratory Irritation	H335: May cause respiratory irritation	If the compound is a fine powder or if solutions are aerosolized, it can irritate the respiratory tract.[1][4] All handling of open waste containers should occur within a certified chemical fume hood.

The Regulatory Landscape: A Framework for Compliance

All chemical waste disposal is governed by stringent regulations to protect human health and the environment.[5][6] In the United States, the primary regulatory frameworks are established by the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).

• EPA's Resource Conservation and Recovery Act (RCRA): This is the cornerstone of hazardous waste regulation, governing waste from its point of generation to its final disposal ("cradle to grave").[6][7] Your institution's disposal program is designed to comply with RCRA requirements.

• OSHA's Hazard Communication Standard (29 CFR 1910.1200): This standard mandates that hazards of all chemicals are evaluated and that this information is conveyed to employees through labels, Safety Data Sheets (SDS), and training.[8][9] Properly labeling your waste container is a direct requirement of this standard.

Adherence to the procedures in this guide will ensure compliance with these foundational regulations.

Pre-Disposal Protocol: Preparation and Containment

Proper disposal begins long before the waste container is full. Meticulous preparation prevents dangerous situations and ensures the safety of all laboratory and support personnel.

Step 1: Designate a Satellite Accumulation Area (SAA) The EPA allows for the accumulation of hazardous waste at or near the point of generation in what is known as a Satellite Accumulation Area (SAA).[10]

• Causality: The SAA model minimizes the transport of hazardous materials within the lab and ensures the waste remains under the control of trained laboratory personnel.[10]

• Action: Designate a specific, secondary-contained area within your lab (e.g., inside a ventilated cabinet, away from heat sources) for your (S)-2-(Pyrrolidin-2-yl)pyridine hydrochloride waste.[11]

Step 2: Select an Appropriate Waste Container The container is your primary line of defense against a chemical release.

• Causality: The waste must be compatible with its container to prevent degradation, leaks, or reactions.[5] Plastic containers are often preferred over glass to minimize the risk of breakage.[6][12]

• Action:

  • Obtain a clean, dedicated waste container, preferably high-density polyethylene (HDPE).

  • Ensure it has a screw-top, leak-proof cap.[5]

  • The container must be in good condition, free of cracks or damage.

Step 3: Affix a Hazardous Waste Label Proper labeling is a critical regulatory requirement and a vital safety communication tool.[7][13]

• Causality: An unlabeled container is an unknown and therefore unmanageable risk. Environmental Health & Safety (EH&S) personnel cannot and will not handle unknown waste.[6]

• Action:

  • Securely attach a completed hazardous waste tag or label to the container before adding any waste.[6]

  • The label must include:

    • The words "Hazardous Waste".[6]

    • The full chemical name: "(S)-2-(Pyrrolidin-2-yl)pyridine hydrochloride". Do not use abbreviations or formulas.[6]

    • An accurate estimation of the concentration/constituents if it's a solution.

    • The date of first accumulation.[6]

    • The Principal Investigator's name and lab location.[6]

    • Appropriate hazard pictograms (e.g., exclamation mark for irritant/harmful).[6]

Step-by-Step Disposal Procedure

This protocol outlines the physical transfer of waste from your experiment into the designated waste container.

Required Personal Protective Equipment (PPE)

PPE Item	Specification	Rationale
Eye Protection	ANSI Z87.1-rated chemical splash goggles	Protects against splashes that can cause serious eye irritation.[2][4]
Hand Protection	Chemically resistant gloves (e.g., Nitrile)	Prevents skin contact and irritation.[2][4] Always inspect gloves for integrity before use.
Body Protection	Flame-retardant lab coat	Protects skin and personal clothing from contamination.
Respiratory Protection	Not typically required if handled in a fume hood	If handling outside of a fume hood is unavoidable, consult your institution's EH&S for a risk assessment.

Disposal Workflow

• Work Area Preparation: Perform all waste consolidation activities within a certified chemical fume hood to mitigate inhalation risks.

• Waste Transfer:

  • Carefully transfer the waste (whether solid or in solution) into the pre-labeled hazardous waste container.

  • Use a funnel for liquids to prevent spills. Do not leave the funnel in the container.

  • CRITICAL: Do not mix this waste with other, incompatible waste streams.[8][14] Specifically, keep it segregated from strong oxidizing agents.[3]

• Container Sealing: Securely fasten the cap on the waste container. A container is considered "open" and is a violation if the cap is not tightly sealed.[7]

• Storage: Place the sealed container in your designated SAA. Ensure it is segregated from incompatible materials.[11]

• Requesting Disposal:

  • Once the container is approaching full (approximately 90%), or when your experiment is complete, arrange for pickup by your institution's EH&S department.

  • Follow your institution-specific procedure for requesting a waste pickup, which typically involves an online form or phone call.[6][12]

Prohibited Disposal Methods

• DO NOT dispose of (S)-2-(Pyrrolidin-2-yl)pyridine hydrochloride down the drain.[2][14] This can contaminate waterways and is a regulatory violation.[13]

• DO NOT dispose of this chemical in the regular trash.[14] This poses a significant risk to custodial staff and the environment.

Emergency Procedures: Spill Management

In the event of a spill, a calm and methodical response is essential.

• Alert Personnel: Immediately alert others in the vicinity.

• Isolate the Area: Secure the area to prevent others from entering.

• Assess the Spill:

  • Small Spill (manageable by lab staff): If you are trained and have the appropriate spill kit, you may clean it up. Don appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite, sand), sweep it up, and place it in your hazardous waste container.

  • Large Spill (requires assistance): If the spill is large, if you are not comfortable cleaning it up, or if it has spread outside of a containment area, evacuate the immediate area and contact your institution's EH&S or emergency response line.

• Decontaminate: Thoroughly clean the affected area after the spill has been removed.

• Report: Report all spills to your supervisor and EH&S, per your institution's policy.

Visualization: Disposal Decision Workflow

The following diagram illustrates the logical flow for the proper management and disposal of (S)-2-(Pyrrolidin-2-yl)pyridine hydrochloride waste.

Caption: Disposal workflow for (S)-2-(Pyrrolidin-2-yl)pyridine hydrochloride.

References

• Hazardous Waste and Disposal. American Chemical Society. [Link]

• Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions. Labor Security System. [Link]

• Laboratory Chemical Waste Management Guidelines. University of Pennsylvania EHRS. [Link]

• OSHA Regulations and Hazardous Waste Disposal: What To Know. Medical-Waste-Disposal.com. [Link]

• Hazardous Chemical Waste Management Guidelines. Columbia University Research. [Link]

• How to Ensure Safe Chemical Waste Disposal in Laboratories. Daniels Health. [Link]

• Laboratory Waste Disposal Safety Protocols. National Science Teaching Association. [Link]

• Hazardous Waste Disposal Procedures. The University of Chicago Environmental Health and Safety. [Link]

• Introduction to Hazardous Waste Management. University of Alaska Fairbanks. [Link]

• How to Dispose of Chemical Waste. University of Houston Environmental Health and Safety. [Link]

• OSHA Rules for Hazardous Chemicals. DuraLabel. [Link]

• Regulations for Hazardous Waste Generated at Academic Laboratories. US EPA. [Link]

• 1910.120 - Hazardous waste operations and emergency response. Occupational Safety and Health Administration. [Link]

• Regulation of Laboratory Waste. American Chemical Society. [Link]

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• 14. acs.org [acs.org]

Comprehensive Safety &amp; Handling Guide: (S)-2-(Pyrrolidin-2-yl)pyridine Hydrochloride

This guide serves as a definitive operational manual for the safe handling, storage, and disposal of (S)-2-(Pyrrolidin-2-yl)pyridine hydrochloride (commonly known as (S)-Nornicotine hydrochloride).[1] It is designed for researchers and safety officers requiring immediate, actionable protocols.[1]

[1]

Compound Profile & Hazard Logic

To handle this compound safely, one must understand why it is dangerous. (S)-2-(Pyrrolidin-2-yl)pyridine is a minor tobacco alkaloid and a structural analog of nicotine.[1]

• Mechanism of Action: It acts as a neuronal nicotinic acetylcholine receptor (nAChR) agonist.[1] Unlike many common laboratory reagents, its toxicity is neuro-physiological.[1] Absorption through skin, inhalation of dust, or ingestion can lead to rapid systemic effects including tachycardia, hypertension, and in severe cases, respiratory failure.[1]

• Chemical Nature: As a hydrochloride salt, the compound is a solid.[1] While this reduces vapor pressure compared to the free base, it increases the risk of dust inhalation , which is a critical exposure vector.[1]

• Carcinogenicity Warning: Nornicotine is a precursor to N-Nitrosonornicotine (NNN), a potent carcinogen.[1] Improper storage or contact with nitrosating agents (e.g., nitrites) must be strictly avoided.[1]

Physicochemical & Regulatory Data

Parameter	Detail
Chemical Name	(S)-2-(Pyrrolidin-2-yl)pyridine hydrochloride
Common Name	(S)-Nornicotine HCl
CAS Number	5949-55-3 (Free base: 494-97-3); Salt CAS varies by stoichiometry (e.g., 1312929-35-3)
Physical State	White to off-white hygroscopic solid
GHS Classification	Danger ; Acute Tox. 3 (Oral), Skin Irrit. 2, Eye Irrit.[1][2][3][4][5][6] 2A, STOT SE 3
Hazard Statements	H301 (Toxic if swallowed), H315, H319, H335

Personal Protective Equipment (PPE) Matrix

Standard "lab coat and glasses" are insufficient for handling toxic alkaloids.[1] The following "Defense in Depth" system is required.

Protection Zone	Requirement	Technical Justification
Ocular	Chemical Splash Goggles (ANSI Z87.[1]1)	Safety glasses allow dust entry from the side.[1] Goggles seal the ocular cavity against airborne particulates.[1]
Dermal (Hands)	Double Nitrile Gloves (Min 0.11mm outer)	Breakthrough Time: >480 min.[1] Double gloving provides a visual indicator of breach and allows outer glove removal without exposing skin.[1]
Respiratory	Fume Hood (Primary) or N95/P100 (Secondary)	Handling must occur in a certified chemical fume hood.[1] If weighing outside a hood is unavoidable, a fit-tested N95 or P100 respirator is mandatory.[1]
Body	Tyvek® Lab Coat or Apron	Cotton coats absorb liquids and hold toxic dust against the skin.[1] Impervious materials (Tyvek/Polypropylene) shed particulates.[1]

Visualization: PPE Decision Logic

The following diagram illustrates the decision process for selecting the correct PPE based on the specific laboratory activity.

Caption: Logic flow for selecting appropriate PPE based on physical state and containment level.

Operational Handling Protocol

This protocol uses a "Zero-Contact" methodology to prevent exposure during the most critical phase: weighing and dissolution.[1]

Phase 1: Preparation

• Workspace: Clear the fume hood of clutter. Lay down a plastic-backed absorbent mat (absorbent side up) to capture any micro-spills.[1]

• Balance: Place the analytical balance inside the fume hood if possible. If not, use a "balance enclosure" or tared vessel transfer method (see below).

• Neutralization: Prepare a spray bottle of 10% bleach or dilute acetic acid (vinegar) for immediate decontamination of surfaces.[1]

Phase 2: Weighing (Tared Vessel Method)

Do not transport open spatulas of powder across the lab.

• Tare: Weigh an empty screw-cap vial with the cap ON. Record the weight.

• Transfer: Move the vial and the chemical container into the fume hood.

• Add: Open the vial and chemical container. Use a disposable antistatic spatula to transfer the solid.[1]

• Seal: Cap the vial TIGHTLY inside the hood. Wipe the exterior of the vial with a Kimwipe dampened with ethanol.[1]

• Weigh: Remove the sealed vial to the balance. Record the new weight. Calculate the mass by difference.

Phase 3: Dissolution

• Solvent Addition: Return the sealed vial to the fume hood.

• Inject: If possible, add solvent through a septum using a syringe to avoid reopening the vial.[1] If not, open carefully and add solvent via pipette.[1]

• Dissolve: Vortex the closed vial. Do not sonicate open vessels, as this aerosolizes the solution.[1]

Emergency Response & Spill Management

In the event of a release, immediate action is required to prevent neurotoxic exposure.[1]

Exposure First Aid[7][8]

• Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen (trained personnel only).[1] Call Emergency Services.

• Skin Contact: Do not scrub. Wash gently with copious amounts of soap and water for 15 minutes.[1] Scrubbing can abrade the skin and increase absorption.[1]

• Eye Contact: Flush with water for 15 minutes, holding eyelids open.[1][7]

Spill Cleanup Algorithm

Follow this logic to neutralize and clean spills safely.

Caption: Step-by-step decision tree for managing solid vs. liquid spills to minimize aerosolization.

Waste Disposal

Disposal must comply with local environmental regulations (e.g., RCRA in the US).[1]

• Categorization: Classify as "Toxic Organic Basic Solid/Liquid" .

• Segregation: Do not mix with strong acids (exothermic reaction) or oxidizers (fire hazard).[1]

• Container: Use high-density polyethylene (HDPE) or glass containers. Label clearly with "Toxic" and the specific chemical name.[1]

• Destruction: The preferred method is incineration in a facility equipped with an afterburner and scrubber to handle nitrogen oxides (NOx) and HCl byproducts.[1]

References

• National Center for Biotechnology Information (2026) . PubChem Compound Summary for CID 2771659, Nornicotine. Retrieved from [Link][1]

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